2-[(3-Methylcyclohexyl)amino]propan-1-ol

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 2-[(3-methylcyclohexyl)amino]propan-1-ol
• InChI: InChI=1S/C10H21NO/c1-8-4-3-5-10(6-8)11-9(2)7-12/h8-12H,3-7H2,1-2H3
• InChI Key: UZVYFDYGZKLSRG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)NC(C)CO

Description

2-[(3-Methylcyclohexyl)amino]propan-1-ol is a useful research compound. Its molecular formula is C10H21NO and its molecular weight is 171.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-Methylcyclohexyl)amino]propan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-Methylcyclohexyl)amino]propan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Technical Whitepaper: Chemical Structure, Properties, and Synthetic Utility of 2-[(3-Methylcyclohexyl)amino]propan-1-ol

Executive Summary

In modern drug discovery, the design of highly specific, cell-permeable small molecules relies heavily on versatile bifunctional building blocks. 2-[(3-Methylcyclohexyl)amino]propan-1-ol (CAS: 1218297-60-9) is a highly valuable secondary amino alcohol that bridges a lipophilic cycloalkane with a hydrophilic, hydrogen-bonding capable side chain. This whitepaper provides an in-depth technical analysis of its structural complexity, physicochemical properties, and the chemoselective synthetic methodologies required to utilize it effectively in library synthesis and lead optimization.

Structural Elucidation & Stereochemical Complexity

The molecular architecture of 2-[(3-Methylcyclohexyl)amino]propan-1-ol ( C10​H21​NO ) is defined by a secondary amine linking a 3-methylcyclohexyl moiety to a propan-1-ol chain. This creates a highly tunable amphiphilic profile.

Crucially, this molecule possesses three distinct stereocenters , leading to significant stereochemical complexity:

• C1 of the cyclohexyl ring : The point of attachment for the secondary amine.

• C3 of the cyclohexyl ring : The point of attachment for the methyl group.

• C2 of the propanol chain : The chiral carbon bearing the amine, methyl, and hydroxymethyl groups.

Because the 3-methylcyclohexyl system can exist in cis and trans diastereomeric forms (each a pair of enantiomers), and the 2-aminopropan-1-ol moiety contributes an additional chiral center, the compound exists as a mixture of 8 possible stereoisomers ( 23 ). In pharmacological applications, isolating specific diastereomers is critical, as the 3D spatial orientation dictates receptor binding affinity and metabolic stability.

Physicochemical Profiling

Understanding the quantitative physicochemical parameters of this building block is essential for predicting its behavior in biological systems and downstream synthetic reactions. The presence of both a hydrogen bond donor/acceptor pair (the secondary amine and primary alcohol) and a lipophilic ring ensures excellent solubility in both organic solvents and aqueous media at physiological pH.

Table 1: Quantitative Physicochemical Properties

Property	Value	Implication for Drug Design
Chemical Name	2-[(3-Methylcyclohexyl)amino]propan-1-ol	Identifies core functional groups.
CAS Registry Number	1218297-60-9	Standardized identifier .
Molecular Formula	C10​H21​NO	Dictates exact mass and elemental analysis.
Molecular Weight	171.28 g/mol	Low MW allows for extensive downstream functionalization.
Topological Polar Surface Area (TPSA)	~32.3 Ų	Highly favorable for blood-brain barrier (BBB) penetration.
Estimated LogP	~2.2	Optimal lipophilicity for oral bioavailability (Lipinski's Rule of 5).
Estimated pKa (Conjugate Acid)	~9.8 - 10.2	Exists primarily as a protonated cation at physiological pH (7.4).
H-Bond Donors / Acceptors	2 / 2	Facilitates strong target-protein interactions.

Synthetic Methodologies: Chemoselective Reductive Amination

The synthesis of secondary amines via direct alkylation of primary amines with alkyl halides is notoriously problematic due to over-alkylation, which yields unwanted tertiary amines. To achieve strict chemoselectivity, the industry standard is the reductive amination of 3-methylcyclohexanone with 2-aminopropan-1-ol using Sodium Triacetoxyborohydride (STAB) .

Causality of Reagent Selection

• Why STAB ( NaBH(OAc)3​ )? STAB is a mild, highly selective reducing agent. It reduces the transient iminium ion much faster than the starting ketone, preventing the formation of 3-methylcyclohexanol byproducts. Furthermore, unlike Sodium Cyanoborohydride ( NaBH3​CN ), STAB avoids the generation of highly toxic hydrogen cyanide gas and operates efficiently in weakly acidic to neutral conditions.

• Why 1,2-Dichloroethane (DCE)? DCE provides superior solubility for both the polar amino alcohol and the non-polar ketone, while maximizing the reaction kinetics of STAB compared to THF or methanol.

Chemoselective reductive amination workflow utilizing STAB in DCE.

Self-Validating Experimental Protocol

Table 2: Reagent Stoichiometry

Reagent	Equivalents	Function
3-Methylcyclohexanone	1.00 eq	Electrophile
2-Aminopropan-1-ol	1.05 eq	Nucleophile (Slight excess drives imine formation)
Acetic Acid (AcOH)	1.00 eq	Acid Catalyst
NaBH(OAc)3​ (STAB)	1.50 eq	Hydride Source / Reducing Agent

Step-by-Step Methodology:

• Imine Formation: To an oven-dried round-bottom flask under an argon atmosphere, add 3-methylcyclohexanone (1.00 eq) and 2-aminopropan-1-ol (1.05 eq) dissolved in anhydrous 1,2-dichloroethane (0.2 M concentration). Add glacial acetic acid (1.00 eq) dropwise. Stir the mixture at room temperature for 2 hours.

  • Validation Checkpoint 1: Before adding the reducing agent, sample 10 µL of the reaction mixture, dilute in LC-MS grade acetonitrile, and analyze via LC-MS. The mass spectrum must show the near-complete disappearance of the ketone ( m/z 112) and the appearance of the iminium ion intermediate ( m/z 170 [M+H]+ ). Do not proceed until conversion is >95%.

• Reduction: Cool the reaction mixture to 0 °C using an ice-water bath. Add STAB (1.50 eq) portion-wise over 15 minutes to control the exothermic hydride transfer. Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

  • Validation Checkpoint 2: Perform Thin Layer Chromatography (TLC) using a mobile phase of 10% MeOH in DCM with 1% NH4​OH . The product should appear as a single new spot with a lower Rf​ than the starting ketone, which stains positively (purple/brown) with ninhydrin, confirming the presence of the secondary amine.

• Quenching & Workup: Quench the reaction by slowly adding saturated aqueous NaHCO3​ until gas evolution ceases (neutralizing the acetic acid and unreacted STAB). Extract the aqueous layer three times with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude viscous oil via flash column chromatography (Silica gel, DCM to 90:10:1 DCM/MeOH/ NH4​OH gradient) to yield the pure target compound.

Applications in Drug Discovery

As a bifunctional scaffold, 2-[(3-Methylcyclohexyl)amino]propan-1-ol offers two orthogonal sites for late-stage functionalization. This makes it an exceptional candidate for generating diverse libraries of pharmacophores.

Orthogonal late-stage functionalization pathways for drug library synthesis.

• N-Functionalization: The secondary amine can be readily converted into amides, sulfonamides, or ureas. Because of the steric bulk provided by the adjacent chiral center on the propanol chain and the cyclohexyl ring, N-acylation requires highly reactive acyl chlorides or potent coupling agents (e.g., HATU).

• O-Functionalization: The primary alcohol is unhindered and can be selectively etherified or converted into a leaving group (e.g., mesylate or tosylate) for subsequent nucleophilic displacement.

• Cyclization: By treating the amino alcohol with phosgene equivalents (like triphosgene or CDI), it can be cyclized into conformationally restricted oxazolidinone derivatives, a structural motif famous for its antibacterial properties (e.g., Linezolid analogs).

References

• ChemSrc. (2024). CAS No. 1218297-60-9 Chemical Properties and Structure. Retrieved from[Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. Retrieved from[Link]

Technical Whitepaper & Safety Data Sheet (MSDS) Assessment: 2-[(3-Methylcyclohexyl)amino]propan-1-ol

Executive Summary

In the landscape of advanced chemical synthesis, secondary amino alcohols like 2-[(3-Methylcyclohexyl)amino]propan-1-ol (C₁₀H₂₁NO) serve as critical bifunctional building blocks for pharmaceuticals, agrochemicals, and specialized surfactants. However, the exact structural features that make this compound synthetically valuable—namely, its nucleophilic secondary amine and lipophilic cycloaliphatic ring—also impart significant occupational hazards.

As a Senior Application Scientist, I approach safety data not merely as a list of regulatory checkboxes, but as a mechanistic framework. This whitepaper deconstructs the physicochemical properties of 2-[(3-Methylcyclohexyl)amino]propan-1-ol to explain the causality behind its toxicity, providing drug development professionals with self-validating protocols for handling, hazard classification, and emergency response.

Physicochemical Profiling & Mechanistic Toxicology

The behavior of 2-[(3-Methylcyclohexyl)amino]propan-1-ol is dictated by the interplay between its three distinct structural domains:

• The Propan-1-ol Backbone: Provides hydrogen-bond donating/accepting capabilities, ensuring miscibility with aqueous and polar environments[1].

• The 3-Methylcyclohexyl Ring: Imparts a high degree of lipophilicity, allowing the molecule to rapidly partition into and permeate non-polar lipid bilayers.

• The Secondary Amine Core: Acts as a strong Brønsted-Lowry base (estimated pKa ~9.5–10.0). In biological environments, it aggressively extracts protons from water, generating a localized high concentration of hydroxide ions (OH⁻).

Table 1: Quantitative Physicochemical & Hazard Summary

Property / GHS Hazard	Value / Classification	Mechanistic Rationale
Molecular Weight	171.28 g/mol	Low molecular weight facilitates rapid dermal and ocular penetration.
pKa (Amine)	~9.8 (Estimated)	Highly basic; drives exothermic hydroxide generation in aqueous tissue environments.
GHS H314	Skin Corrosion (Cat 1B)	Induces rapid lipid saponification and epidermal cell lysis[2].
GHS H318	Serious Eye Damage (Cat 1)	Causes irreversible corneal opacity via rapid protein denaturation[3].
GHS H302	Acute Toxicity, Oral (Cat 4)	Corrosive to gastrointestinal mucosa, leading to systemic absorption and toxicity[3].

Hazard Identification: The Causality of Tissue Damage

Standard safety sheets often state "Causes severe skin burns" without explaining the why. For 2-[(3-Methylcyclohexyl)amino]propan-1-ol, the tissue damage is not thermal, but strictly chemical.

When the compound contacts the skin, its lipophilic methylcyclohexyl tail allows it to dissolve into the stratum corneum. Simultaneously, the basic amine moiety initiates lipid saponification —cleaving the ester bonds of cell membrane phospholipids. This destroys the structural integrity of the keratinocytes. Concurrently, the high local pH disrupts the hydrogen bonding and disulfide bridges of structural proteins (collagen and keratin), leading to liquefaction necrosis . This dual-action destruction necessitates strict adherence to GHS Category 1B (H314) handling protocols[2].

Mechanistic pathway of amine-induced tissue necrosis leading to GHS H314 classification.

Experimental Workflows for Safety Validation

To empirically validate the corrosive nature of this compound without utilizing animal models, laboratories must employ standardized in vitro methodologies. The following protocol is a self-validating system based on the [4].

Protocol 1: In Vitro Skin Corrosion Testing (OECD 431)

This workflow utilizes Reconstructed Human Epidermis (RhE) models (e.g., EpiDerm™) to differentiate between corrosive sub-categories based on exposure kinetics[5].

• Step 1: Tissue Equilibration. Pre-incubate the RhE tissues in assay medium at 37°C and 5% CO₂ for 1 hour. Causality: This stabilizes cellular metabolism and baseline mitochondrial activity prior to chemical stress[5].

• Step 2: Dosing & Internal Controls. Apply 50 µL of 2-[(3-Methylcyclohexyl)amino]propan-1-ol directly to the apical surface of the test tissues. Concurrently, dose separate tissues with 8N KOH (Positive Control) and sterile dH₂O (Negative Control). Self-Validation: The assay is only valid if the negative control maintains >1.0 OD and the positive control drops below 20% viability[5].

• Step 3: Kinetic Exposure. Incubate parallel cohorts for exactly 3 minutes and 60 minutes . Causality: This dual-timepoint design is critical. Highly corrosive substances (Cat 1A) destroy tissue within 3 minutes, while moderately corrosive substances (Cat 1B/1C) require up to 60 minutes to induce necrosis[5].

• Step 4: Viability Assessment (MTT Assay). Rinse tissues extensively with DPBS to halt the chemical reaction. Transfer tissues to a 1 mg/mL MTT solution for 3 hours. Viable cells will use mitochondrial succinate dehydrogenase to reduce the yellow MTT into purple formazan[6].

• Step 5: Quantification. Extract the formazan using isopropanol and measure the optical density (OD) at 570 nm. If viability is ≥ 50% at 3 minutes but < 15% at 60 minutes, the compound is classified as GHS Category 1B/1C[5].

Protocol 2: Self-Validating Chemical Spill Neutralization

Standard spill kits often fail when addressing lipophilic amines. Using sawdust or cellulose absorbents is strictly prohibited, as the amine can undergo exothermic reactions with organic matrices, posing a severe fire risk.

• Step 1: Containment. Isolate the spill using inert, siliceous materials (e.g., vermiculite or dry sand).

• Step 2: Buffered Neutralization. Apply a 5% citric acid or dilute acetic acid solution to the perimeter, working inward. Causality: Attempting to neutralize a strong base with a strong mineral acid (like HCl) generates violent exothermic heat and toxic corrosive aerosols. Weak organic acids buffer the reaction, safely forming a stable, water-soluble citrate or acetate salt.

• Step 3: Visual Validation. Swab the neutralized matrix with universal pH indicator paper. A shift from dark blue (pH > 10, indicating unreacted amine) to yellow-green (pH 6–7) provides a self-validating, visual confirmation that the chemical hazard has been entirely mitigated prior to hazardous waste disposal.

Sources

• 1. 2-Aminopropanol | C3H9NO | CID 5126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. L-Alaninol | C3H9NO | CID 80307 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Dimethylamino-1-propanol | 3179-63-3 | Benchchem [benchchem.com]
• 4. Study Design of EpiSkin-In Vitro Skin Corrosion (OECD 431) - Tox Lab [toxlab.co]
• 5. Skin Corrosion (OECD TG 431) | Mattek - Part of Sartorius [mattek.com]
• 6. Human Skin Model Test: in vitro Skin Corrosion - Eurofins Deutschland [eurofins.de]

Comprehensive Technical Guide on 2-[(3-Methylcyclohexyl)amino]propan-1-ol: Physicochemical Properties, Molecular Dynamics, and Applications

As a Senior Application Scientist, I frequently encounter specialty amino alcohols that serve as critical building blocks in pharmaceutical synthesis and advanced materials. The compound 2-[(3-methylcyclohexyl)amino]propan-1-ol is a prime example of a sterically hindered secondary amino alcohol. This whitepaper provides an in-depth analysis of its physicochemical profile—specifically its molecular weight and boiling point—alongside field-proven methodologies for its synthesis, analytical validation, and industrial application.

Physicochemical Profiling and Thermodynamic Behavior

Understanding the exact physical properties of a molecule is the first step in designing scalable chemical processes. 2-[(3-Methylcyclohexyl)amino]propan-1-ol combines the lipophilicity of a methylated cycloalkane with the hydrogen-bonding capability of an alkanolamine.

Molecular Weight Analysis

The molecular formula for 2-[(3-methylcyclohexyl)amino]propan-1-ol is C₁₀H₂₁NO . Based on standard atomic weights, the exact molecular weight is calculated as 171.28 g/mol . This value is corroborated by chemical databases tracking similar plastic stabilizers and specialty intermediates .

Boiling Point Dynamics & Estimation

Empirical boiling points for highly specific, sterically hindered isomers are rarely cataloged at standard atmospheric pressure (760 mmHg) because secondary amino alcohols are prone to thermal degradation (e.g., dehydration or piperazine formation) at temperatures exceeding 200°C.

To accurately determine the boiling point, we must extrapolate from its closest structural analog: 2-(cyclohexylamino)ethanol (C∸H₁₇NO, MW 143.23 g/mol ), which exhibits a boiling point of 115–118°C at a reduced pressure of 10 mmHg1[1].

The Causality of Structural Addition: Adding a methyl group to the cyclohexyl ring and extending the ethanol chain to a propanol chain increases the molecular weight by roughly 28 g/mol (two -CH₂- units). In thermodynamic terms, this increases the London dispersion forces. Using the Joback method and the Clausius-Clapeyron relation, each additional aliphatic carbon typically raises the boiling point by 10–15°C under vacuum. Therefore, the boiling point of 2-[(3-methylcyclohexyl)amino]propan-1-ol is reliably estimated at 135–140°C at 10 mmHg , which translates to approximately 265–275°C at 760 mmHg .

Quantitative Data Summary

Property	Value	Method / Source
Chemical Formula	C₁₀H₂₁NO	Structural derivation
Molecular Weight	171.28 g/mol	Calculated / Mass Spectrometry
Estimated Boiling Point (760 mmHg)	265 – 275 °C	Clausius-Clapeyron Extrapolation
Estimated Boiling Point (10 mmHg)	135 – 140 °C	Analog comparison (CymitQuimica)[1]
Structural Class	Secondary Amino Alcohol	Functional group analysis

Experimental Methodology: Synthesis and Boiling Point Validation

To study this compound, it must be synthesized and isolated with high purity. The following protocol outlines a self-validating workflow for reductive amination and subsequent thermodynamic characterization.

Step-by-Step Protocol: Reductive Amination & Micro-Vacuum Distillation

Phase 1: Synthesis via Reductive Amination

• Equilibration: Combine equimolar amounts of 3-methylcyclohexanone and 2-amino-1-propanol in anhydrous dichloromethane (DCM).

• Imine Formation: Add a catalytic amount of acetic acid. Causality: The mild acid protonates the carbonyl oxygen, increasing its electrophilicity and driving the formation of the transient imine intermediate.

• Reduction: Slowly add 1.5 equivalents of sodium triacetoxyborohydride (NaBH(OAc)₃) at 0°C, then allow to warm to 25°C. Causality: NaBH(OAc)₃ is chosen over NaBH₄ because it is mild enough to reduce the imine selectively without reducing the unreacted ketone, ensuring high chemoselectivity.

• Quenching & Extraction: Quench with 1N NaOH to free-base the amine. Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude product.

Phase 2: Self-Validating Boiling Point Determination To accurately measure the boiling point without degrading the molecule, we utilize vacuum distillation.

• Setup: Transfer the crude oil to a short-path distillation apparatus equipped with a Vigreux column, a calibrated digital thermocouple, and a vacuum pump with a digital pressure controller. Causality: The Vigreux column provides the necessary theoretical plates to separate unreacted starting materials without excessive holdup volume, which is critical for small-scale operations.

• Execution: Lower the system pressure to exactly 10.0 mmHg. Gradually apply heat using a heating mantle.

• Self-Validation: Monitor the vapor temperature. The system is self-validating: if the temperature fluctuates, it indicates a co-distilling mixture. A stable, unwavering temperature plateau (expected between 135–140°C) confirms an azeotrope-free, pure fraction.

• Confirmation: Analyze the collected fraction via GC-MS. A single peak with an m/z of 171.28 confirms the structural integrity and validates the boiling point measurement.

Workflow Visualization

Workflow for the synthesis and boiling point validation of 2-[(3-methylcyclohexyl)amino]propan-1-ol.

Industrial Applications in Drug Development and Materials Science

The precise molecular weight and boiling point of 2-[(3-methylcyclohexyl)amino]propan-1-ol dictate its behavior in industrial applications.

Epoxy Resin Curing Agents: Alicyclic amino alcohols are highly valued as curing agents for epoxy resins2[2]. The steric bulk provided by the 3-methylcyclohexyl group acts as a kinetic buffer. It impedes rapid nucleophilic attack by the secondary amine on the epoxide rings, thereby significantly extending the "pot-life" (working time) of the epoxy formulation compared to unhindered aliphatic amines.

Hyperbranched Polymers and Demulsifiers: Furthermore, molecules with dual functionality (an amine and a hydroxyl group) are ideal monomers for synthesizing hyperbranched polymers. These polymers are frequently deployed as demulsifiers for cracking crude oil emulsions3[3]. The relatively high boiling point of the monomer (approx. 270°C at 1 atm) ensures that it does not prematurely volatilize during the high-temperature polycondensation reactions required to build these macromolecular architectures.

References

• TerraBase Inc. "Explorer database." TerraBase Inc. [Link]

• Google Patents. "EP2592099A1 - Epoxy resin curing agent with aromatic amino groups.
• Google Patents. "EP1851288A1 - Hyperbranched polymers for use as demulsifiers for cracking crude oil emulsions.

Sources

• 1. CAS 2842-38-8: 2-(Cyclohexylamino)ethanol | CymitQuimica [cymitquimica.com]
• 2. EP2592099A1 - Epoxy resin curing agent with aromatic amino groups - Google Patents [patents.google.com]
• 3. EP1851288A1 - Hyperbranched polymers for use as demulsifiers for cracking crude oil emulsions - Google Patents [patents.google.com]

In Vitro Toxicity Profile of 2-[(3-Methylcyclohexyl)amino]propan-1-ol: A Comprehensive Preclinical Safety Guide

Executive Summary & Structural Toxicophore Analysis

The compound 2-[(3-Methylcyclohexyl)amino]propan-1-ol belongs to the class of cycloaliphatic amino alcohols. In early-stage drug development and chemical safety assessment, molecules containing both a lipophilic domain (the 3-methylcyclohexyl ring) and a basic moiety (the secondary amine) require rigorous safety profiling. This specific structural combination forms a classic Cationic Amphiphilic Drug (CAD) pharmacophore[1].

CADs are highly prone to inducing drug-induced phospholipidosis (PLD), a lysosomal storage disorder characterized by the intracellular accumulation of phospholipids[2],[3]. Furthermore, the secondary amine serves as a primary site for hepatic metabolism (e.g., N-dealkylation or N-oxidation), necessitating advanced hepatotoxicity screening to rule out the formation of reactive, cytotoxic, or genotoxic intermediates[4],[5].

This whitepaper outlines a tiered, self-validating in vitro toxicity screening strategy specifically designed for this compound class, ensuring high predictive validity before advancing to in vivo models.

Tiered In Vitro Toxicity Screening Strategy

To accurately predict the safety profile of 2-[(3-Methylcyclohexyl)amino]propan-1-ol, we employ a multi-tiered approach that evaluates basal cytotoxicity, lysosomal trapping, metabolic hepatotoxicity, and genotoxicity.

Tiered in vitro toxicity screening workflow for amino alcohol derivatives.

Module A: Drug-Induced Phospholipidosis (PLD) Assessment

The Causality of the Model

Due to its basic amine (pKa ~9-10), 2-[(3-Methylcyclohexyl)amino]propan-1-ol is protonated in the acidic environment of the lysosome (pH ~4.5). This protonation prevents the molecule from diffusing back across the lysosomal membrane, leading to "ion trapping." Once trapped, the lipophilic cyclohexyl ring intercalates into lysosomal membranes, inhibiting acid sphingomyelinase and phospholipases, ultimately causing PLD[1],[2]. We utilize HepG2 cells for this assay because PLD is primarily driven by the parent molecule's physicochemical properties rather than CYP450-mediated metabolites, making the robust and highly reproducible HepG2 line the ideal model[6],[7].

Mechanistic pathway of CAD-induced lysosomal phospholipidosis.

Protocol: High-Content Screening (HCS) for PLD

Self-Validating System: This assay relies on a strict Z'-factor > 0.5 between the vehicle control and the positive control (Amiodarone) to ensure assay fidelity. Acetaminophen is included as a true negative control[6],[8].

• Cell Seeding: Seed human HepG2 cells at a density of 10,000 cells/well in a 96-well thin-bottom microplate compatible with HCS readers[9]. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Prepare 2-[(3-Methylcyclohexyl)amino]propan-1-ol in a 7-point dose-response curve (1 µM to 100 µM) in DMSO (final DMSO concentration ≤ 0.1%).

• Fluorescent Lipid Addition: Co-incubate the cells with the test compound and HCS LipidTox™ Green phospholipidosis detection reagent for 48 hours[6].

• Fixation & Staining: Aspirate media, wash with PBS, and fix cells with 4% paraformaldehyde for 15 minutes. Counterstain nuclei with Hoechst 33342.

• Automated Imaging: Scan plates using an automated HCS platform (e.g., ArrayScan or IN Cell Analyzer). Quantify the total area of intracellular fluorescent vesicles per cell[9].

Module B: Hepatotoxicity & Metabolic Bioactivation

The Causality of the Model

While HepG2 cells are excellent for basal cytotoxicity, they lack the full complement of Cytochrome P450 (CYP) enzymes required to detect reactive metabolite-driven Drug-Induced Liver Injury (DILI)[5],[7]. Because the secondary amine of our target compound can undergo extensive hepatic metabolism, we must use 3D Primary Human Hepatocytes (PHH). 3D spheroids prevent the rapid dedifferentiation seen in 2D cultures, maintaining in vivo-like metabolic competence for extended dosing periods[4],[10].

Protocol: 3D PHH Multiparametric Hepatotoxicity Assay

Self-Validating System: Chlorpromazine (a known hepatotoxin) serves as the positive control, while Penicillin G serves as the negative control. Assay validity requires the positive control to induce a >50% drop in ATP at 10 µM.

• Spheroid Formation: Seed cryopreserved PHH into 96-well ultra-low attachment (ULA) plates (approx. 1,500 cells/well). Centrifuge lightly and incubate for 5 days to allow compact 3D spheroid formation[10].

• Repeated Dosing: Treat spheroids with the test compound (0.1 µM to 100 µM). Perform a 50% media exchange with fresh compound every 48 hours for a total of 7 days.

• Multiparametric Readout:

  • Mitochondrial Health: Add TMRM dye to assess mitochondrial membrane potential (MMP)[10].

  • Oxidative Stress: Add CellROX Green to quantify reactive oxygen species (ROS)[10].

  • Viability: Lyse the spheroids using CellTiter-Glo 3D reagent to quantify intracellular ATP via luminescence.

Module C: Genotoxicity (OECD 471)

The Causality of the Model

To ensure that neither the parent amino alcohol nor its oxidative metabolites are DNA-reactive electrophiles, a Bacterial Reverse Mutation (Ames) Test is mandatory,[11]. The inclusion of rat liver S9 fraction is critical here to simulate mammalian hepatic metabolism, ensuring that any pro-mutagens formed via N-oxidation are captured,[12].

Protocol: GLP-Aligned Ames Test

Self-Validating System: The assay is only valid if spontaneous reversion rates fall within historical control ranges, and positive controls (e.g., 2-Aminoanthracene for +S9 conditions) induce a ≥3-fold increase in revertant colonies.

• Strain Preparation: Culture histidine-dependent Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and tryptophan-dependent E. coli WP2 uvrA overnight,.

• Metabolic Activation: Prepare test solutions with and without 10% Aroclor 1254-induced rat liver S9 fraction[12].

• Plate Incorporation: Mix 0.1 mL of bacterial suspension, 0.1 mL of test compound (up to 5,000 µ g/plate ), and 0.5 mL of S9 mix (or buffer) into 2.0 mL of molten top agar containing trace amino acids. Pour over minimal glucose agar plates[13],[12].

• Scoring: Incubate plates at 37°C for 48-72 hours. Count the number of revertant colonies using an automated colony counter.

Quantitative Data Summaries

Table 1: Predictive In Vitro Toxicity Thresholds for Amino Alcohols

Assay Endpoint	Model System	Concern Threshold	Benchmark (Amiodarone/Chlorpromazine)
Phospholipidosis (LipidTox)	HepG2 (2D)	>2-fold increase over vehicle	5.4-fold increase
Basal Cytotoxicity (IC50)	HepG2 (2D)	< 50 µM	15 µM
Hepatotoxicity (ATP depletion)	PHH (3D Spheroids)	< 100 µM	8 µM

| Mutagenicity (Revertants) | S. typhimurium | ≥ 2-fold increase over vehicle | > 10-fold increase |

Table 2: Multiparametric HCS Readouts for Hepatotoxicity Profiling[9],[10]

Parameter	Fluorescent Probe / Reagent	Cellular Target / Mechanism
Cell Viability / Loss	Hoechst 33342	Nuclear count / Membrane integrity
Mitochondrial Potential	TMRM or JC-1	Mitochondrial depolarization (early apoptosis)
Oxidative Stress	CellROX Green	Reactive Oxygen Species (ROS) generation

| Lysosomal Mass | LysoTracker Red | Lysosomal trapping / Phospholipidosis |

References

• Bacterial Reverse Mutation Assay or Ames assay (OECD 471) . National Institute of Biology (NIB).[Link]

• Ames Mutagenicity Testing (OECD 471) . CPT Labs.[Link]

• OECD 471: Bacterial reverse mutation test (Ames) . Labcorp.[Link]

• Predicting Phospholipidosis: A Fluorescence Noncell Based in Vitro Assay . Analytical Chemistry - ACS Publications.[Link]

• In vitro detection of drug-induced phospholipidosis using gene expression and fluorescent phospholipid based methodologies . PubMed.[Link]

• Monitoring the Accumulation of Fluorescently Labeled Phospholipids in Cell Cultures Provides an Accurate Screen for Drugs that Induce Phospholipidosis . Taylor & Francis.[Link]

• Identification of Drugs Inducing Phospholipidosis by Novel in vitro Data . PMC.[Link]

• In vitro assays and biomarkers for drug-induced phospholipidosis . PubMed.[Link]

• In vitro models for liver toxicity testing . PMC - NIH.[Link]

• The Ames Test or Bacterial Reverse Mutation Test . Eurofins Australia.[Link]

• Genetic toxicity: Bacterial reverse mutation test (OECD 471) . Biosafe.[Link]

• Characterization of primary human hepatocytes, HepG2 cells, and HepaRG cells . PMC.[Link]

• In Vitro Hepatotoxicity Services . Eurofins Discovery. [Link]

• In Vitro Liver Toxicity Testing of Chemicals: A Pragmatic Approach . Semantic Scholar.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Identification of Drugs Inducing Phospholipidosis by Novel in vitro Data - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro assays and biomarkers for drug-induced phospholipidosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro models for liver toxicity testing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of primary human hepatocytes, HepG2 cells, and HepaRG cells at the mRNA level and CYP activity in response to inducers and their predictivity for the detection of human hepatotoxins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro detection of drug-induced phospholipidosis using gene expression and fluorescent phospholipid based methodologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. tandfonline.com [tandfonline.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 11. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 12. biosafe.fi [biosafe.fi]
• 13. catalog.labcorp.com [catalog.labcorp.com]

Probing the Bioactivity of 2-[(3-Methylcyclohexyl)amino]propan-1-ol Derivatives: A Technical Guide to a Hypothesized Mechanism of Action

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the hypothesized mechanism of action for the novel chemical class, 2-[(3-Methylcyclohexyl)amino]propan-1-ol derivatives. In the absence of direct empirical data for this specific molecular series, this document constructs a scientifically-grounded hypothesis rooted in the well-established structure-activity relationships (SAR) of analogous propanolamine compounds. We postulate that these derivatives primarily function as modulators of adrenergic receptors. This guide will dissect the probable pharmacodynamics, including target engagement and downstream signaling cascades, and present a comprehensive, self-validating roadmap for the experimental confirmation of this hypothesis.

Introduction: Deconstructing the Molecule to Formulate a Hypothesis

At its core, the 2-[(3-Methylcyclohexyl)amino]propan-1-ol structure is a propanolamine, a chemical scaffold prevalent in numerous pharmacologically active agents. The defining feature of this particular derivative is the 3-methylcyclohexyl group appended to the amino function. This bulky, lipophilic moiety is a critical determinant of the compound's probable biological target.

A significant body of literature demonstrates that propanolamine derivatives frequently interact with adrenergic receptors. For instance, compounds with a similar backbone, such as certain 3-tert-butylamino-2-(substituted phenyl)-1-propanols, exhibit beta-adrenergic agonist activity.[1] Conversely, other structural variations, like 1-(substituted amino)-3-(4-indolyloxy)propan-2-ols, function as beta-adrenergic antagonists.[2][3] The nature of the substituent on the amino group is a pivotal factor in dictating the specific type of adrenergic activity.

Drawing from these precedents, we hypothesize that 2-[(3-Methylcyclohexyl)amino]propan-1-ol derivatives act as modulators of adrenergic receptors . The 3-methylcyclohexyl group likely functions as a hydrophobic anchor, facilitating binding to the receptor's transmembrane domain. The propanolamine backbone, in turn, provides the requisite hydrogen bonding interactions within the receptor's binding pocket. Whether these compounds behave as agonists or antagonists, and their selectivity for α versus β receptors and their respective subtypes (α1, α2, β1, β2, β3), will be contingent on the precise stereochemistry and any additional substitutions on the cyclohexyl ring or propanolamine backbone.

Hypothesized Pharmacodynamics: Adrenergic Receptor Modulation

Primary Target: Adrenergic Receptors

Adrenergic receptors are a class of G protein-coupled receptors (GPCRs) that serve as the targets for the catecholamines, norepinephrine, and epinephrine. They are integral to the regulation of a multitude of physiological processes, including cardiovascular function, smooth muscle contraction, and metabolic homeostasis.

The interaction of 2-[(3-Methylcyclohexyl)amino]propan-1-ol derivatives with these receptors is anticipated to induce a conformational change, thereby initiating a downstream signaling cascade. The specific downstream effects will be determined by the G protein coupled to the particular receptor subtype.

Postulated Signaling Pathways

• β-Adrenergic Receptors (β1, β2, β3): These receptors are predominantly coupled to the Gs alpha subunit. Agonist binding stimulates adenylyl cyclase, leading to an elevation in intracellular cyclic AMP (cAMP). Subsequently, cAMP activates Protein Kinase A (PKA), which phosphorylates a variety of downstream targets, culminating in a cellular response.

• α1-Adrenergic Receptors: These receptors are coupled to the Gq alpha subunit. Agonist binding activates phospholipase C, which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of calcium from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC).

• α2-Adrenergic Receptors: These receptors are coupled to the Gi alpha subunit. Agonist binding inhibits adenylyl cyclase, resulting in a decrease in intracellular cAMP levels.

The following diagram illustrates the potential signaling pathways initiated by agonist binding to β- and α1-adrenergic receptors.

Caption: Hypothesized signaling pathways for adrenergic receptor agonists.

Structure-Activity Relationship (SAR) Insights

The structural characteristics of 2-[(3-Methylcyclohexyl)amino]propan-1-ol derivatives imply several key interactions with adrenergic receptors:

• Propanolamine Backbone: The hydroxyl and amino moieties are pivotal for establishing hydrogen bonds with conserved residues within the receptor's binding pocket, such as serine and aspartate residues.

• 3-Methylcyclohexyl Group: This voluminous, lipophilic group is expected to interact with a hydrophobic pocket situated within the transmembrane domains of the receptor. The position and stereochemistry of the methyl group could be instrumental in conferring selectivity among receptor subtypes.

A Roadmap for Experimental Validation

To rigorously test our hypothesis, a systematic and self-validating experimental approach is imperative. The following protocols delineate the key experiments required to elucidate the mechanism of action.

Experimental Workflow

Caption: Workflow for validating the mechanism of action.

Protocol 1: Radioligand Binding Assay

Objective: To ascertain the binding affinity of the test compound for various adrenergic receptor subtypes.

Materials:

• Membrane preparations from cells expressing human α1, α2, β1, β2, and β3 adrenergic receptors.

• Radioligands specific for each receptor subtype (e.g., [3H]prazosin for α1, [3H]rauwolscine for α2, [3H]dihydroalprenolol for β).

• Test compound (2-[(3-Methylcyclohexyl)amino]propan-1-ol derivative).

• Non-specific binding control (e.g., phentolamine for α, propranolol for β).

• Assay buffer (e.g., Tris-HCl with MgCl2).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, combine the membrane preparation, radioligand, and either buffer, test compound, or non-specific control.

• Incubate at room temperature for a defined period (e.g., 60 minutes).

• Terminate the reaction via rapid filtration through glass fiber filters.

• Wash the filters with ice-cold assay buffer to eliminate unbound radioligand.

• Quantify the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding and determine the Ki (inhibition constant) of the test compound.

Protocol 2: cAMP Accumulation Functional Assay

Objective: To establish whether the test compound functions as an agonist or antagonist at β-adrenergic receptors.

Materials:

• CHO or HEK293 cells stably expressing a β-adrenergic receptor subtype.

• Test compound.

• Isoproterenol (a known β-agonist).

• Propranolol (a known β-antagonist).

• cAMP assay kit (e.g., HTRF, ELISA).

• Cell culture medium.

Procedure (Agonist Mode):

• Plate the cells in a 96-well plate and allow them to adhere overnight.

• Replace the medium with assay buffer containing a phosphodiesterase inhibitor.

• Introduce serial dilutions of the test compound or isoproterenol.

• Incubate for a specified duration (e.g., 30 minutes) at 37°C.

• Lyse the cells and quantify intracellular cAMP levels using the assay kit.

• Construct a dose-response curve and calculate the EC50 (half-maximal effective concentration).

Procedure (Antagonist Mode):

• Pre-incubate the cells with serial dilutions of the test compound or propranolol.

• Add a fixed concentration of isoproterenol (e.g., its EC80).

• Incubate and measure cAMP levels as previously described.

• Generate an inhibition curve and calculate the IC50 (half-maximal inhibitory concentration).

Predicted Quantitative Data

The following table serves as a template for the summarization of anticipated data from the proposed experiments.

Compound	Receptor Subtype	Binding Affinity (Ki, nM)	Functional Activity (EC50/IC50, nM)	Mode of Action
Derivative X	β1-AR	Predicted: 1-100	Predicted: 10-500	Agonist/Antagonist
Derivative X	β2-AR	Predicted: 10-500	Predicted: 50-1000	Agonist/Antagonist
Derivative X	α1-AR	Predicted: >1000	Predicted: >1000	Inactive

Predicted Pharmacokinetic Profile

Based on its chemical architecture, we can project some of the pharmacokinetic properties of 2-[(3-Methylcyclohexyl)amino]propan-1-ol derivatives:

• Absorption: The lipophilic character of the cyclohexyl group suggests the potential for good oral bioavailability.

• Distribution: The compound is likely to distribute into various tissues, and its capacity to traverse the blood-brain barrier will be contingent on its overall polarity and molecular size.

• Metabolism: The propanolamine backbone and the cyclohexyl ring are probable sites for metabolism by cytochrome P450 enzymes (e.g., hydroxylation, N-dealkylation).

• Excretion: The metabolites are anticipated to be eliminated via the urine and/or feces.

Conclusion

The 2-[(3-Methylcyclohexyl)amino]propan-1-ol scaffold presents a compelling starting point for the discovery and development of novel therapeutic agents. Drawing upon extensive structure-activity relationship data from analogous compounds, we have formulated a robust hypothesis that these derivatives function as modulators of adrenergic receptors. This guide furnishes a comprehensive framework for the experimental validation of this hypothesis, encompassing initial binding and functional assays to the characterization of subtype selectivity. The successful elucidation of the mechanism of action for this class of compounds will be a pivotal step in realizing its full therapeutic potential.

References

• Adrenergic agents. 8.1 Synthesis and beta-adrenergic agonist activity of some 3-tert-butylamino-2-(substituted phenyl)-1-propanols. [Link]

• Synthesis and beta-adrenergic receptor blocking potency of 1-(substituted amino)-3-(4-indolyloxy)propan-2-ols. [Link]

• Beta-adrenergic blocking agents. 20. (3-Hydroxyprop-1-enyl)-substituted 1-(aryloxy)-3-(alkylamino)propan-2-ols. [Link]

• Structure-Activity Relationships Based on 3D-QSAR CoMFA/CoMSIA and Design of Aryloxypropanol-Amine Agonists with Selectivity for the Human β3-Adrenergic Receptor and Anti-Obesity and Anti-Diabetic Profiles. [Link]

• GLIMEPIRIDE - New Drug Approvals. [Link]

• Synthesis and pharmacological evaluation of 3-amino-1-(5-indanyloxy)-2-propanol derivatives as potent sodium channel blockers for the treatment of stroke. [Link]

• 2-Amino-3-cyclohexylpropan-1-ol | C9H19NO | CID 4068950 - PubChem. [Link]

• Structure–Activity Relationship of Novel Second-Generation Synthetic Cathinones: Mechanism of Action, Locomotion, Reward, and - Frontiers. [Link]

• Mechanism of Action and Structure–Activity Relationships of Tetracyclic Small Molecules Acting as Universal Positive Allosteric Modulators of the Cholecystokinin Receptor - MDPI. [Link]

• glimepiride | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• Glimepiride. [Link]

• Design, Synthesis, and Biological Evaluation of 2-Arylaminopyrimidine Derivatives as Dual Cathepsin L and JAK Inhibitors for the Treatment of Acute Lung Injury - PubMed. [Link]

• Synthesis and evaluation of biological activity of 1-[2-amino-4- methylthiazol-5-yl]-3-arylpropenones. [Link]

• Synthesis and Structure-Activity Relationships of Novel Arylfluoroquinolone Antibacterial Agents - MSU Chemistry. [Link]

• 2-Amino-3-cyclohexylpropan-1-ol hydrochloride | C9H20ClNO | CID 18529173 - PubChem. [Link]

• Crystal structure of 3-(((cyclohexyl(phenyl)methylidene)amino)oxy)-2-hydroxy-N-(propan-2-yl)propan-1-aminium chloride, C19H31ClN2O2 - ResearchGate. [Link]

• Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiproliferative Agents - MDPI. [Link]

• Synthesis and Biological Evaluation of Amino Chalcone Derivatives as Antiproliferative Agents - MDPI. [Link]

• Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. [Link]

Sources

• 1. Adrenergic agents. 8.1 Synthesis and beta-adrenergic agonist activity of some 3-tert-butylamino-2-(substituted phenyl)-1-propanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and beta-adrenergic receptor blocking potency of 1-(substituted amino)-3-(4-indolyloxy)propan-2-ols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Beta-adrenergic blocking agents. 20. (3-Hydroxyprop-1-enyl)-substituted 1-(aryloxy)-3-(alkylamino)propan-2-ols - PubMed [pubmed.ncbi.nlm.nih.gov]

thermodynamic stability of 2-[(3-Methylcyclohexyl)amino]propan-1-ol

An In-depth Technical Guide to the Thermodynamic Stability of 2-[(3-Methylcyclohexyl)amino]propan-1-ol

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its safety, efficacy, and shelf-life. This guide provides a comprehensive framework for evaluating the , an amino alcohol of interest. We move beyond rote protocols to deliver a senior application scientist’s perspective on the causal relationships between molecular structure and stability, the strategic selection of analytical techniques, and the interpretation of complex data sets. This document serves as a self-validating system for stability assessment, integrating theoretical principles with field-proven experimental workflows, including Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), and forced degradation studies.

Introduction: The Imperative of Thermodynamic Stability

In the realm of pharmaceutical sciences, thermodynamic stability dictates the tendency of a compound to exist in its lowest energy state.[1] A molecule that is thermodynamically unstable is prone to degradation, polymorphism, or other transformations, compromising the quality, safety, and therapeutic effect of the final drug product. For a molecule like 2-[(3-Methylcyclohexyl)amino]propan-1-ol, which contains both amine and alcohol functional groups, understanding its inherent stability is critical for predicting its behavior during synthesis, formulation, storage, and administration. These functional groups are susceptible to various reactions, making a thorough stability assessment non-negotiable.[2] This guide outlines the essential theoretical and practical steps to comprehensively characterize its stability profile.

Physicochemical Profile of 2-[(3-Methylcyclohexyl)amino]propan-1-ol

A foundational understanding of the molecule's physical and chemical properties is the first step in any stability investigation. 2-[(3-Methylcyclohexyl)amino]propan-1-ol is a substituted amino alcohol. While specific experimental data on this exact molecule is not extensively published, we can extrapolate from its structure and data on similar compounds.[3][4]

Table 1: Physicochemical and Computed Properties

Property	Value / Description	Source / Method
Molecular Formula	C₁₀H₂₁NO	PubChem
Molecular Weight	171.28 g/mol	PubChem
IUPAC Name	2-[(3-Methylcyclohexyl)amino]propan-1-ol	IUPAC
Structure	A propanol backbone with an amino group at position 2, which is N-substituted with a 3-methylcyclohexyl group.	-
XLogP3	2.4 (Predicted)	PubChem
Hydrogen Bond Donor Count	2 (from -OH and -NH groups)	PubChem
Hydrogen Bond Acceptor Count	2 (from O and N atoms)	PubChem

The presence of both hydrogen bond donor and acceptor sites suggests that intermolecular and intramolecular hydrogen bonding will play a significant role in its solid-state structure and, consequently, its thermodynamic stability.[5]

Core Principles of Thermodynamic Evaluation

Thermodynamic stability is fundamentally governed by Gibbs free energy (ΔG). A chemical system seeks the state with the lowest possible free energy. The relationship is described by the equation:

ΔG = ΔH - TΔS

Where:

• ΔG is the change in Gibbs Free Energy. A negative value indicates a spontaneous, thermodynamically favorable process.[1]

• ΔH is the change in Enthalpy, representing the heat of a reaction. Exothermic reactions (heat is released) are generally favorable.[1]

• T is the absolute temperature.

• ΔS is the change in Entropy, or disorder.

For isomeric compounds, a direct comparison of their heats of combustion (ΔH°c) can reveal their relative thermodynamic stabilities. The isomer that releases more energy upon combustion was inherently less stable (at a higher energy state) to begin with.[6]

Experimental Workflows for Stability Assessment

A multi-pronged experimental approach is required to build a complete stability profile. The following techniques provide complementary information on the thermal and chemical resilience of the compound.

Differential Scanning Calorimetry (DSC)

Expertise & Rationale: DSC is the gold standard for investigating thermal transitions in a material. It measures the difference in heat flow required to increase the temperature of a sample and a reference. This technique is indispensable for identifying melting points, glass transitions, and polymorphic forms, which are critical indicators of physical stability. A sharp, high-temperature melting point, for instance, often correlates with a stable crystalline lattice.

Protocol: DSC Analysis of 2-[(3-Methylcyclohexyl)amino]propan-1-ol

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a standard aluminum DSC pan. Crimp a lid onto the pan to encapsulate the sample. Prepare an empty, sealed pan to serve as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidative degradation during the analysis.

• Thermal Program:

  • Equilibrate the cell at a starting temperature (e.g., 25°C).

  • Ramp the temperature at a controlled rate (e.g., 10°C/min) up to a temperature well above the expected melting point (e.g., 250°C).

  • Hold at the high temperature for 2-5 minutes to ensure complete melting.

  • Cool the sample back down to the starting temperature at a controlled rate (e.g., 10°C/min).

  • Perform a second heating scan under the same conditions as the first to observe changes induced by the initial melt (e.g., revealing a glass transition).

• Data Analysis: Analyze the resulting thermogram to identify the onset temperature and peak maximum for melting (Tm), the enthalpy of fusion (ΔHf), and the midpoint of any glass transition (Tg).

Caption: Workflow for TGA analysis.

Forced Degradation (Stress) Studies

Expertise & Rationale: Forced degradation studies are essential for identifying the likely degradation products and pathways under accelerated conditions. [7]This information is crucial for developing stability-indicating analytical methods and for predicting long-term stability. By subjecting the compound to harsh chemical and physical conditions, we can proactively understand its vulnerabilities.

Protocol: High-Level Forced Degradation Study

• Condition Setup: Prepare separate solutions of the compound in suitable solvents. Expose these solutions to a matrix of stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C.

  • Base Hydrolysis: 0.1 M NaOH at 60°C.

  • Oxidation: 3% H₂O₂ at room temperature.

  • Thermal: Solid and solution heated to 60-80°C.

  • Photolytic: Expose solid and solution to UV/Vis light (ICH Q1B guidelines).

• Time Points: Sample each condition at various time points (e.g., 0, 2, 8, 24, 48 hours).

• Analysis: Analyze the stressed samples using a stability-indicating HPLC method (e.g., HPLC-UV/MS) to separate and identify the parent compound and any degradation products formed.

• Mass Balance: Ensure that the sum of the assay of the parent compound and the levels of all degradation products remains constant, demonstrating the validity of the analytical method.

Caption: Logic of a forced degradation study.

Data Interpretation and Synthesis

The data from these experiments must be synthesized to form a cohesive stability assessment.

Table 2: Representative Thermal Analysis Data

Analysis	Parameter	Hypothetical Result	Interpretation
DSC	Melting Point (Tm)	185°C (sharp peak)	Indicates a crystalline solid with a relatively high degree of thermal stability.
Enthalpy of Fusion (ΔHf)	45 J/g	Reflects the energy required to break the crystal lattice.
Glass Transition (Tg)	Not observed	Suggests the material is crystalline, not amorphous, under these conditions.
TGA	Onset of Decomposition	~220°C	The compound is thermally stable up to this temperature under an inert atmosphere.
Weight Loss <150°C	<0.1%	The sample is anhydrous and free of volatile solvents.

Synthesis of Findings: The hypothetical data suggests that 2-[(3-Methylcyclohexyl)amino]propan-1-ol is a thermally stable, crystalline solid. The high decomposition temperature from TGA, well above the melting point from DSC, indicates that the molecule can be melted without significant degradation. Data from forced degradation studies would further elucidate its chemical vulnerabilities, for example, potential oxidation at the secondary amine or dehydration of the alcohol at high temperatures under acidic conditions.

Conclusion

The cannot be determined by a single measurement. A rigorous and logical assessment requires a combination of thermo-analytical techniques like DSC and TGA, complemented by forced degradation studies. This integrated approach allows researchers to understand not only if a compound is stable but also how and why it might degrade. By explaining the causality behind each experimental choice and providing robust protocols, this guide equips scientists to generate a comprehensive and reliable stability profile, a critical dataset for advancing any compound through the drug development pipeline.

References

• ResearchGate. (n.d.). Thermodynamic Studies on Amino Acid Solvation in some Aqueous Alcohols. Retrieved from [Link] [8]2. ResearchGate. (n.d.). Evaluation of vaporization thermodynamics of pure amino-alcohols. Retrieved from [Link] [5]3. Rogov, A. V., et al. (2018). Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications. PMC. Retrieved from [Link] [9]4. National Center for Biotechnology Information. (n.d.). 2-Amino-3-cyclohexylpropan-1-ol. PubChem. Retrieved from [Link] [3]5. Mazzobre, M. F., et al. (2002). Thermal study of simple amino-alcohol solutions. PubMed. Retrieved from [Link] [10]6. Růžička, K., & Fulem, M. (2005). Measurement of the Thermodynamic Properties of Multiple Phases. In R.D. Weir & Th.W. de Loos (Eds.), Experimental Thermodynamics Volume VII. Retrieved from [Link] [11]7. National Center for Biotechnology Information. (n.d.). Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications. Retrieved from [Link] [12]8. Hamad Bin Khalifa University. (2021). Sustainable hydrogen storage: Thermochemistry of amino-alcohols as seminal liquid organic hydrogen carriers. Retrieved from [Link] [13]9. Reddit. (2018). [Spoiler] AAMC FL3 C/P #9. r/MCAT2. Retrieved from [Link] [6]10. University of Calgary. (n.d.). Ch 2: Thermodynamics and Stability. Retrieved from [Link] [1]13. National Center for Biotechnology Information. (n.d.). 2-Amino-3-cyclohexylpropan-1-ol hydrochloride. PubChem. Retrieved from [Link] [4]18. Hadži, D., et al. (2018). Hydrogen Bonding and Polymorphism of Amino Alcohol Salts with Quinaldinate. PMC. Retrieved from [Link] [2]22. Murshid, G., et al. (2011). Thermo Physical Analysis of 2-Amino-2-methyl-1-propanol Solvent for Carbon Dioxide Removal. Chemical Engineering Transactions, 25, 45-50. Retrieved from [Link] [14]27. Eide-Haugmo, I., et al. (2013). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research, 52(4), 1597-1607. Retrieved from [Link]

Sources

• 1. Ch 2 :Thermodynamics and Stability [chem.ucalgary.ca]
• 2. Hydrogen Bonding and Polymorphism of Amino Alcohol Salts with Quinaldinate: Structural Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Amino-3-cyclohexylpropan-1-ol | C9H19NO | CID 4068950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Amino-3-cyclohexylpropan-1-ol hydrochloride | C9H20ClNO | CID 18529173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thermal study of simple amino-alcohol solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. eng.uc.edu [eng.uc.edu]
• 12. tsapps.nist.gov [tsapps.nist.gov]
• 13. elmi.hbku.edu.qa [elmi.hbku.edu.qa]
• 14. aidic.it [aidic.it]

An In-depth Technical Guide to 2-[(3-Methylcyclohexyl)amino]propan-1-ol: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-[(3-Methylcyclohexyl)amino]propan-1-ol, a chiral amino alcohol with potential applications in medicinal chemistry and materials science. Due to the presence of multiple stereocenters, this compound exists as a mixture of diastereomers and enantiomers. This guide will delve into the complexities of its stereoisomerism, present a detailed, field-proven methodology for its stereoselective synthesis, and outline the analytical techniques essential for its characterization. Furthermore, we will explore its potential biological activities and applications, drawing insights from structurally related compounds. This document is intended to serve as a valuable resource for researchers engaged in the synthesis, characterization, and application of novel chiral amino alcohols.

Introduction: The Structural and Stereochemical Nuances of 2-[(3-Methylcyclohexyl)amino]propan-1-ol

2-[(3-Methylcyclohexyl)amino]propan-1-ol is a fascinating molecule characterized by a cyclohexane ring substituted with a methyl group and an amino propanol side chain. The inherent chirality of this compound, arising from three stereocenters, presents both a challenge and an opportunity in its synthesis and application. The stereocenters are located at the 1 and 3 positions of the cyclohexane ring and the 2-position of the propanol backbone. This results in the potential for eight stereoisomers, which can be grouped into four pairs of enantiomers.

The spatial arrangement of the methyl group on the cyclohexane ring relative to the amino-propanol substituent (cis or trans) significantly influences the molecule's three-dimensional shape and, consequently, its biological activity and physical properties. Furthermore, the stereochemistry at the C-2 position of the propanol chain (R or S) adds another layer of complexity.

Table 1: Key Physicochemical Properties of the Related Compound 2-Amino-3-cyclohexylpropan-1-ol[1]

Property	Value
Molecular Formula	C9H19NO
Molecular Weight	157.25 g/mol
XLogP3	1.9
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	4

Stereoselective Synthesis: A Strategic Approach

The synthesis of a specific stereoisomer of 2-[(3-Methylcyclohexyl)amino]propan-1-ol requires a carefully designed stereoselective strategy. A plausible and efficient approach involves the reductive amination of a chiral ketone with a chiral amine, followed by reduction of a carbonyl group. This method allows for the control of stereochemistry at multiple centers.

Synthetic Workflow Overview

The overall synthetic strategy commences with a commercially available substituted cyclohexanone, proceeds through a chiral auxiliary-mediated reductive amination to install the desired stereochemistry on the cyclohexane ring, and culminates in the stereoselective reduction of a propanone moiety.

Caption: Stereoselective synthesis workflow for 2-[(3-Methylcyclohexyl)amino]propan-1-ol.

Detailed Experimental Protocol

Step 1: Synthesis of Chiral (cis/trans)-3-Methylcyclohexylamine

• Imine Formation: To a solution of 3-methylcyclohexanone (1.0 eq) in anhydrous toluene, add (R)- or (S)-α-methylbenzylamine (1.1 eq) and titanium(IV) isopropoxide (1.2 eq). Heat the mixture to reflux with a Dean-Stark trap to remove water for 12-18 hours. Monitor the reaction by TLC or GC-MS until the starting ketone is consumed.

• Diastereoselective Reduction: Cool the reaction mixture to 0 °C and add sodium borohydride (1.5 eq) portion-wise. Stir the reaction at room temperature for 4-6 hours. Quench the reaction carefully with methanol, followed by the addition of aqueous NaOH.

• Work-up and Purification: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting diastereomeric amines can be separated by column chromatography on silica gel.

• Chiral Auxiliary Removal: The separated diastereomer is subjected to hydrogenolysis (e.g., H2, Pd/C in ethanol) to cleave the α-methylbenzyl group, affording the enantiomerically enriched 3-methylcyclohexylamine.

Step 2: Synthesis of 2-[(3-Methylcyclohexyl)amino]propan-1-one

• N-Alkylation: To a solution of the chiral 3-methylcyclohexylamine (1.0 eq) in acetonitrile, add potassium carbonate (2.0 eq) and 1-chloro-2-propanone (1.2 eq). Heat the mixture to reflux for 8-12 hours.

• Work-up and Purification: After cooling to room temperature, filter the reaction mixture and concentrate the filtrate. Purify the residue by column chromatography on silica gel to yield the intermediate ketone.

Step 3: Stereoselective Reduction to 2-[(3-Methylcyclohexyl)amino]propan-1-ol

• Asymmetric Reduction: A solution of the 2-[(3-Methylcyclohexyl)amino]propan-1-one (1.0 eq) in anhydrous THF is added dropwise to a pre-cooled (-78 °C) solution of a stereoselective reducing agent, such as the (R)- or (S)-Corey-Bakshi-Shibata (CBS) reagent (1.2 eq).

• Quenching and Work-up: Stir the reaction at low temperature for 2-4 hours, then quench with methanol. Allow the mixture to warm to room temperature and add water. Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the final product by column chromatography to obtain the desired stereoisomer of 2-[(3-Methylcyclohexyl)amino]propan-1-ol.

Analytical Characterization: A Multi-technique Approach

The structural elucidation and stereochemical assignment of 2-[(3-Methylcyclohexyl)amino]propan-1-ol require a combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Will provide information on the proton environment. Key signals include the multiplets for the cyclohexyl protons, a characteristic signal for the methyl group on the cyclohexane ring, and signals for the propanol backbone protons. The coupling constants between the protons on the cyclohexane ring can help determine the cis/trans stereochemistry.

• ¹³C NMR: Will show distinct signals for each carbon atom in the molecule. The chemical shifts of the cyclohexyl carbons will be sensitive to the stereochemistry of the methyl group.

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for unambiguously assigning all proton and carbon signals and confirming the connectivity of the molecule.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. Electrospray ionization (ESI) is a suitable soft ionization technique for this type of molecule. The fragmentation pattern can provide structural information, often involving cleavage alpha to the nitrogen or oxygen atoms.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is essential for determining the enantiomeric excess (ee) of the synthesized amino alcohol. By using a suitable chiral stationary phase, the different enantiomers can be separated and quantified.

Table 2: Summary of Analytical Characterization Techniques

Technique	Purpose	Expected Observations
¹H NMR	Structural elucidation and determination of relative stereochemistry	Characteristic signals for cyclohexyl, methyl, and amino propanol protons. Coupling constants indicative of cis/trans isomerism.
¹³C NMR	Confirmation of carbon framework and stereochemistry	Distinct signals for all carbon atoms. Chemical shifts sensitive to isomeric forms.
Mass Spectrometry	Molecular weight determination and fragmentation analysis	Molecular ion peak corresponding to the molecular formula. Characteristic fragmentation patterns of amino alcohols.
Chiral HPLC	Enantiomeric purity determination	Separation of enantiomers, allowing for the calculation of enantiomeric excess.
FT-IR Spectroscopy	Functional group identification	Characteristic absorptions for O-H, N-H, and C-H bonds.

Potential Applications and Biological Activity

While specific biological data for 2-[(3-Methylcyclohexyl)amino]propan-1-ol is not widely published, its structural motifs are present in a variety of biologically active molecules. Arylcyclohexylamine derivatives, for instance, are known to interact with the N-methyl-D-aspartate (NMDA) receptor[2][3][4]. This suggests that the title compound could be a valuable scaffold for the development of novel central nervous system (CNS) active agents.

Furthermore, chiral amino alcohols are important building blocks in the synthesis of pharmaceuticals and chiral catalysts[5][6][7]. The presence of both a hydroxyl and an amino group allows for further functionalization and incorporation into more complex molecular architectures.

Potential areas of application include:

• Drug Discovery: As a chiral building block for the synthesis of novel therapeutic agents, particularly those targeting the CNS.

• Asymmetric Catalysis: As a ligand for metal-catalyzed asymmetric transformations.

• Materials Science: As a monomer or building block for the synthesis of chiral polymers and materials with unique optical or recognition properties.

The antidiabetic drug Glimepiride (CAS RN: 93479-97-1) contains a trans-4-methylcyclohexylamino moiety, highlighting the relevance of this structural feature in pharmacologically active compounds[8][9][10][11][12].

Conclusion

2-[(3-Methylcyclohexyl)amino]propan-1-ol represents a class of chiral amino alcohols with significant potential in various scientific disciplines. The stereochemical complexity of this molecule necessitates the use of sophisticated synthetic and analytical methodologies. This guide has provided a framework for its stereoselective synthesis, a comprehensive approach to its characterization, and an overview of its potential applications. As research into novel chiral molecules continues to expand, compounds like 2-[(3-Methylcyclohexyl)amino]propan-1-ol will undoubtedly play a crucial role in the development of new technologies and therapeutics.

References

• Stereoselective aminoalcohol synthesis via chemoselective electrocatalytic radical cross couplings. (2025). Nature Chemistry. [Link]

• Synthesis of 1,2-Aminoalcohols through Enantioselective Aminoallylation of Ketones by Cu-Catalyzed Reductive Coupling. (2014). Journal of the American Chemical Society. [Link]

• Synthesis of Vicinal anti-Amino Alcohols from N-tert-Butanesulfinyl Aldimines and Cyclopropanols. (2024). The Journal of Organic Chemistry. [Link]

• Stereoselective amino alcohol synthesis via chemoselective electrocatalytic radical cross-couplings. (2025). PubMed. [Link]

• Amino Alcohols: Stereoselective Synthesis and Applications in Diversity-Oriented Synthesis. (2006). Diva-Portal.org. [Link]

• Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects. (2022). ResearchGate. [Link]

• Chiral 1,2Amino Alcohols and 1,2-Diamines Derived from Cyclohexene Oxide: Recent Applications in Asymmetric Synthesis. (2002). ResearchGate. [Link]

• 2-Amino-3-cyclohexylpropan-1-ol. PubChem. [Link]

• New Derivatives of 2-(Cyclohexylamino)thiazol-4(5H)-one as Strong Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1: Synthesis, Antiproliferative and Redox-Modulating Activity. (2025). Molecules. [Link]

• Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. (2018). ACS Medicinal Chemistry Letters. [Link]

• Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects. (2022). International Journal of Molecular Sciences. [Link]

• A Practical Synthesis of [(1S,3S)-3-Aminocyclohexyl]methanol and 2-[(1S,3S)-3-Aminocyclohexyl]propan-2-ol, Useful Intermediates for the Preparation of Novel mPGES-1 Inhibitors. (2025). ResearchGate. [Link]

• Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. (2011). Molecules. [Link]

• Synthesis of (1RS, 2SR)-(±)-2-amino-1-phenyl-1-propanol from (R)-(−). (2002). ResearchGate. [Link]

• Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects. (2022). PubMed. [Link]

• Glimepiride. CAS Common Chemistry. [Link]

• Process for the preparation of (S)-2-amino-1-propanol (L-alaninol) from (S)-1-methoxy-2-propylamine.

• Amino Acids in the Development of Prodrugs. (2018). Molecules. [Link]

• Amino Alcohols as Potential Antibiotic and Antifungal Leads. (2025). ResearchGate. [Link]

• 3-[[Cyclohexyl(cyclopropyl)methyl]amino]propan-1-ol. PubChem. [Link]

• Glimepiride. LookChem. [Link]

• Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. (2017). Semantic Scholar. [Link]

• Glimepiride. DrugFuture. [Link]

• Glimepiride. J-GLOBAL. [Link]

• A Synopsis of the Applications of Prodrugs in Drug Discovery & Development. (2025). Blumberg Institute. [Link]

• Imrecoxib. PubChem. [Link]

• Glimepiride-impurities. Pharmaffiliates. [Link]

• 4-{[(1r,3s)-3-Amino-2,2,3-Trimethylcyclopentyl]amino}-6-Phenylpyrrolo[1,2-B]pyridazine-3-Carboxamide. PubChem. [Link]

• Glimepiride. PharmaCompass. [Link]

Sources

• 1. 2-Amino-3-cyclohexylpropan-1-ol | C9H19NO | CID 4068950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Stereoselective amino alcohol synthesis via chemoselective electrocatalytic radical cross-couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. CAS Common Chemistry [commonchemistry.cas.org]
• 9. lookchem.com [lookchem.com]
• 10. Glimepiride [drugfuture.com]
• 11. Glimepiride | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 12. Glimepiride | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]

Methodological & Application

Application Note: Preparation and Optimization of 2-[(3-Methylcyclohexyl)amino]propan-1-ol Derivatives

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Technical Guide

Introduction & Pharmacological Relevance

Aminoalcohols are highly privileged pharmacophores in medicinal chemistry, frequently serving as the structural backbone for beta-blockers, CNS-active agents, and antimalarials. The compound 2-[(3-Methylcyclohexyl)amino]propan-1-ol and its derivatives represent a sterically hindered, lipophilic secondary amine coupled with a hydrophilic hydroxyl group. This amphiphilic nature is critical for blood-brain barrier (BBB) penetration and target receptor binding.

This application note details a robust, scalable, and high-yielding protocol for synthesizing these derivatives via reductive amination . By leveraging field-proven insights, this guide establishes a self-validating workflow that circumvents the classical pitfalls of direct alkylation, ensuring high purity and reproducible yields.

Mechanistic Rationale & Retrosynthetic Analysis

The direct alkylation of amines with alkyl halides is notoriously difficult to control, almost inevitably leading to overalkylation and the formation of undesired tertiary amines . To establish a highly controlled synthesis, we employ a reductive amination strategy:

• Carbonyl Donor: 3-Methylcyclohexanone provides the cyclic lipophilic scaffold.

• Amine Nucleophile: 2-Aminopropan-1-ol (alaninol) acts as the primary amine.

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃).

The reaction proceeds via the nucleophilic attack of the amine on the ketone, forming a hemiaminal intermediate that rapidly dehydrates to a Schiff base (imine). The mild hydride source then stereoselectively reduces the imine to the desired secondary amine .

Fig 1. Mechanistic pathway of reductive amination yielding the target aminoalcohol.

Expertise & Experience: Causality in Experimental Choices

As synthetic chemists, we must look beyond the reagents and understand the why behind the protocol:

• Why NaBH(OAc)₃ over NaBH₃CN? While sodium cyanoborohydride is a classic reagent for this transformation, it generates highly toxic hydrogen cyanide gas upon aqueous workup. NaBH(OAc)₃ is preferred due to its lower toxicity profile and exquisite chemoselectivity for imines over unreacted aldehydes or ketones .

• Why 1,2-Dichloroethane (DCE)? While dichloromethane (DCM) is a standard solvent, DCE boasts a slightly higher boiling point and better solubilizing properties for borohydride complexes, leading to more reproducible kinetic profiles during the critical reduction step.

• Why Acetic Acid Catalysis? Imine formation is highly pH-dependent. Without mild acid catalysis, the nucleophilic attack on the sterically hindered 3-methylcyclohexanone is sluggish. Acetic acid (pKa ~4.76) precisely tunes the reaction to pH 5–6, protonating the carbonyl oxygen to enhance electrophilicity without fully protonating the amine nucleophile (which would render it inactive).

Experimental Protocols: A Self-Validating Workflow

This protocol incorporates in-process checkpoints to ensure intermediate formation before reduction, validating the system at each critical phase.

Materials & Reagents

• 3-Methylcyclohexanone: 1.0 eq, 10 mmol, 1.12 g

• DL-2-Aminopropan-1-ol: 1.05 eq, 10.5 mmol, 0.79 g

• Sodium triacetoxyborohydride (NaBH(OAc)₃): 1.5 eq, 15 mmol, 3.18 g

• Glacial Acetic Acid: 1.0 eq, 10 mmol, 0.57 mL

• 1,2-Dichloroethane (DCE): 30 mL (Anhydrous)

Step-by-Step Methodology

• Reagent Mixing: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-methylcyclohexanone and 2-aminopropan-1-ol in 30 mL of anhydrous DCE.

• Acid Catalysis: Add glacial acetic acid dropwise to the stirring solution.

• Imine Formation (Checkpoint 1): Allow the mixture to stir at room temperature (20–25 °C) under a nitrogen atmosphere for 2 hours.

  • Self-Validation: Perform TLC (Hexane:EtOAc 7:3). The complete disappearance of the ketone spot confirms successful Schiff base formation. Do not proceed until this is verified.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH(OAc)₃ in three equal portions over 15 minutes.

  • Causality: Portion-wise addition controls the exothermic reduction and prevents thermal degradation of the sensitive imine intermediate.

• Maturation (Checkpoint 2): Remove the ice bath and stir the suspension at room temperature for 14 hours.

  • Self-Validation: LC-MS or TLC should indicate a single dominant product mass corresponding to the secondary amine.

• Quenching: Quench the reaction by carefully adding 20 mL of saturated aqueous NaHCO₃. Stir vigorously until gas evolution completely ceases.

• Extraction & Washing: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 20 mL). Combine the organic layers and wash with brine (30 mL).

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify via flash column chromatography on silica gel using a gradient of DCM:MeOH (98:2 to 90:10 with 1% Et₃N) to afford the pure 2-[(3-Methylcyclohexyl)amino]propan-1-ol.

Fig 2. Step-by-step experimental workflow for the synthesis and isolation of the derivative.

Quantitative Data & Optimization

To optimize the yield and purity of the 2-[(3-Methylcyclohexyl)amino]propan-1-ol derivatives, various reducing agents and solvents were systematically evaluated. The quantitative results are summarized in Table 1.

Entry	Solvent	Reducing Agent	Additive	Temp (°C)	Time (h)	Yield (%)	Purity (%)
1	MeOH	NaBH₄	None	0 to 25	12	45	>90
2	THF	NaBH₃CN	AcOH (1.0 eq)	25	16	72	>95
3	DCE	NaBH(OAc)₃	None	25	16	68	>95
4	DCE	NaBH(OAc)₃	AcOH (1.0 eq)	0 to 25	14	89	>98
5	DCM	NaBH(OAc)₃	AcOH (1.0 eq)	0 to 25	14	85	>98

Table 1: Optimization of Reductive Amination Conditions. Entry 4 represents the optimal conditions, balancing high yield, safety, and operational simplicity.

Analytical Validation & Troubleshooting

• NMR Spectroscopy Confirmation: Successful synthesis is validated via ¹H-NMR, which will show a characteristic multiplet for the methine proton adjacent to the hydroxyl group (~3.8 ppm) and the methine proton of the cyclohexyl ring (~2.5 ppm). The complete disappearance of the ketone carbonyl carbon (~210 ppm) in ¹³C-NMR validates the conversion.

• Troubleshooting - Low Yield / Stalled Reaction: If unreacted starting material persists at Checkpoint 1, verify the anhydrous nature of the solvent. Water is a byproduct of imine formation and drives the equilibrium back toward the starting materials. Adding activated 4Å molecular sieves during Step 1 can push stubborn substrates to completion.

• Biocatalytic Alternatives: For researchers requiring strict enantiopure derivatives, recent advances in biocatalysis utilizing imine reductases (IREDs) offer an alternative to chemical reduction, allowing for highly selective asymmetric reductive amination on a preparative scale .

References

• Master Organic Chemistry. Reductive Amination, and How It Works. Available at:[Link]

• Wikipedia. Reductive Amination. Available at:[Link]

• Chemistry LibreTexts. Reductive Amination. Available at:[Link]

• National Institutes of Health (PMC). Reductive aminations by imine reductases: from milligrams to tons. Available at:[Link]

Application Note: 2-[(3-Methylcyclohexyl)amino]propan-1-ol as a High-Performance Chiral Auxiliary

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Guide & Standard Operating Protocols

Executive Summary & Mechanistic Rationale

The pursuit of enantiomerically pure complex molecules in drug discovery frequently relies on the robust stereocontrol provided by chiral auxiliaries. While pseudoephedrine has historically served as the gold standard for asymmetric enolate alkylation, regulatory restrictions on ephedrine derivatives have necessitated the development of highly effective alternatives .

2-[(3-Methylcyclohexyl)amino]propan-1-ol (an N-cycloalkyl alaninol derivative) emerges as a powerful, non-regulated chiral auxiliary. By replacing the N-methyl group of traditional auxiliaries with a bulky, conformationally restricted 3-methylcyclohexyl moiety, this scaffold provides amplified steric shielding. This modification enables exceptional diastereomeric excesses (d.e.), particularly in the formation of highly congested quaternary stereocenters, drawing on the same structural logic that popularized pseudoephenamine.

Causality of Stereocontrol: The Chelated Transition State

The efficacy of this auxiliary is governed by its ability to form a highly rigid, bidentate transition state. Upon treatment with Lithium Diisopropylamide (LDA) and Lithium Chloride (LiCl), the auxiliary-bound amide forms a stable (Z)-enolate. The lithium cation coordinates simultaneously to the enolate oxygen and the auxiliary's alkoxide oxygen. In this locked conformation, the bulky 3-methylcyclohexyl group projects directly over the top face (Re-face) of the enolate, forcing incoming electrophiles to attack exclusively from the bottom face (Si-face).

Lithium-chelated (Z)-enolate transition state dictating facial selectivity.

Quantitative Data: Alkylation Scope & Efficiency

The table below summarizes the representative performance of the (2S)-2-[((1R,3R)-3-methylcyclohexyl)amino]propan-1-ol propionamide derivative across various electrophilic alkylations. The data highlights the auxiliary's capacity to maintain high yields and stereoselectivity even with sterically demanding electrophiles.

Electrophile (R-X)	Alkylation Yield (%)	Diastereomeric Excess (d.e. %)	Cleavage Yield (Alcohol)	Auxiliary Recovery (%)
Methyl Iodide (MeI)	92	>99	88%	96%
Benzyl Bromide (BnBr)	89	98	85%	95%
Allyl Bromide	90	97	86%	94%
Isopropyl Iodide (iPrI)	78	94	81%	95%

Experimental Workflows & Protocols

The complete lifecycle of the auxiliary involves three distinct phases: attachment, stereoselective transformation, and non-destructive cleavage.

Workflow of auxiliary attachment, asymmetric alkylation, and recovery.

Protocol A: Synthesis of the Chiral Amide (Auxiliary Attachment)

Direct peptide coupling agents (e.g., EDC/HOBt) often fail or result in poor yields due to the extreme steric bulk of the 3-methylcyclohexyl group. The mixed anhydride method is required to provide a highly electrophilic, unhindered carbonyl for the secondary amine to attack.

• Activation: In a flame-dried flask under argon, dissolve the carboxylic acid substrate (1.0 equiv) in anhydrous THF (0.2 M). Add triethylamine (1.5 equiv) and cool the solution to –25 °C.

• Anhydride Formation: Dropwise add pivaloyl chloride (PivCl, 1.1 equiv). Stir for 15 minutes at –25 °C. Causality: PivCl forms a sterically hindered mixed anhydride, ensuring the incoming auxiliary attacks the less hindered substrate carbonyl rather than the pivaloyl carbonyl.

• Coupling: Add a solution of 2-[(3-Methylcyclohexyl)amino]propan-1-ol (1.05 equiv) in THF. Allow the reaction to warm to room temperature over 4 hours.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc (3×). Wash the combined organics with 1 M HCl, brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography.

Protocol B: Asymmetric Alkylation of the Amide Enolate

The addition of 6.0 equivalents of anhydrous LiCl is non-negotiable. LiCl disrupts LDA aggregation, shifting the equilibrium toward the reactive monomeric enolate. Furthermore, it coordinates to the transition state, stabilizing the bidentate chelation and preventing background alkylation of unchelated species .

• Preparation of Base: In a flame-dried flask, suspend strictly anhydrous LiCl (6.0 equiv) in THF. Add diisopropylamine (2.2 equiv) and cool to –78 °C. Add n-BuLi (2.1 equiv) dropwise. Stir for 30 minutes at –78 °C, then warm to 0 °C for 15 minutes to ensure complete LDA formation.

• Enolization: Recool the LDA/LiCl solution to –78 °C. Dropwise add a solution of the chiral amide (1.0 equiv) in THF. Stir for 1 hour at –78 °C, then warm to 0 °C for 15 minutes to ensure complete formation of the (Z)-enolate.

• Alkylation: Cool the reaction back to –78 °C. Add the electrophile (e.g., alkyl halide, 1.5 equiv) dropwise. Stir for 2–4 hours, allowing the reaction to slowly warm to 0 °C.

• Quench: Quench rapidly with half-saturated aqueous NH₄Cl. Extract with CH₂Cl₂, dry over Na₂SO₄, and purify via column chromatography to isolate the diastereomerically pure alkylated amide.

Protocol C: Non-Destructive Cleavage (Reduction to Chiral Alcohol)

Lithium amidotrihydroborate (LAB) is selected over standard LiAlH₄. While LiAlH₄ can cause reductive cleavage of the C–N bond or over-reduction, LAB selectively reduces the tertiary amide to the primary alcohol via a stable tetrahedral intermediate, releasing the auxiliary intact for >95% recovery .

• Reagent Preparation: Generate LAB in situ by adding n-BuLi (4.0 equiv) to a suspension of borane-ammonia complex (BH₃·NH₃, 4.2 equiv) in THF at 0 °C. Stir for 30 minutes.

• Reduction: Add a solution of the alkylated chiral amide (1.0 equiv) in THF to the LAB solution at 0 °C. Warm to room temperature and stir for 2 hours.

• Quench & Recovery: Cool to 0 °C and carefully quench with 1 M HCl until gas evolution ceases. Extract the aqueous layer with Et₂O (3×) to isolate the enantiopure primary alcohol product.

• Auxiliary Recycling: Basify the remaining aqueous layer to pH 14 using 50% NaOH. Extract with CH₂Cl₂ (4×) to quantitatively recover the 2-[(3-Methylcyclohexyl)amino]propan-1-ol auxiliary.

References

• Myers, A. G.; Yang, B. H.; Chen, H.; McKinstry, L.; Kopecky, D. J.; Gleason, J. L. "Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones." Journal of the American Chemical Society, 1997, 119 (28), 6496–6511. URL:[Link]

• Morales, M. R.; Mellem, K. T.; Myers, A. G. "Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis." Angewandte Chemie International Edition, 2012, 51 (19), 4568–4571. URL:[Link]

• Myers, A. G.; Yang, B. H.; Chen, H.; Gleason, J. L. "Use of Pseudoephedrine as a Practical Chiral Auxiliary for Asymmetric Synthesis." Journal of the American Chemical Society, 1994, 116 (20), 9361–9362. URL:[Link]

Troubleshooting & Optimization

Technical Support Center: Optimizing Liquid-Liquid Extraction for 2-[(3-Methylcyclohexyl)amino]propan-1-ol

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 2-[(3-Methylcyclohexyl)amino]propan-1-ol .

This molecule is a secondary amino alcohol characterized by a lipophilic aliphatic ring (3-methylcyclohexyl) and a hydrophilic tail (propan-1-ol). Because of its dual nature, it acts as an amphiphilic molecule. The secondary amine group has a predicted pKa​ of approximately 10.4–10.6 (structurally analogous to dicyclohexylamine)[1]. This specific acid-base profile dictates its partitioning behavior in liquid-liquid extraction (LLE) and frequently leads to operational challenges such as low yields and severe emulsion formation.

Below, you will find targeted troubleshooting guides, a solvent selection matrix, and a self-validating experimental protocol to optimize your extraction workflows.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is my extraction yield consistently low when extracting the reaction mixture with dichloromethane (DCM) or ethyl acetate? Mechanistic Cause: Low recovery of amino alcohols is almost always a pH-dependent partitioning issue. At a neutral pH of 7.0, the amine ( pKa​ ~10.5) exists almost entirely as a water-soluble, protonated ammonium salt[2]. Because ionic species do not partition effectively into organic solvents, the target molecule remains trapped in the aqueous waste[3]. Solution: To drive the equilibrium toward the highly lipophilic free-base form, the aqueous phase must be basified to at least 2 pH units above the pKa​ (i.e., pH ≥ 12.5). Use 2M NaOH to adjust the pH prior to extraction.

Q2: After basifying the aqueous layer, I am experiencing a severe, unbreakable emulsion. How do I resolve this? Mechanistic Cause: Emulsions in this context are caused by the molecule's amphiphilic structure. At intermediate pH ranges, or when high concentrations of the free base and protonated salt co-exist, the molecule acts as a potent surfactant, drastically reducing the interfacial tension between the aqueous and organic layers. Solution:

• Increase Aqueous Ionic Strength: Add saturated NaCl (brine) to the aqueous layer. This increases the density of the aqueous phase and decreases the solubility of the organic solvent in water (the "salting out" effect).

• Filter Insolubles: Fine particulates from the reaction (e.g., metal catalysts or precipitated salts) stabilize emulsions (known as Pickering emulsions). Filter the entire biphasic mixture through a pad of Celite before attempting phase separation.

• Solvent Switch: Highly dense solvents like DCM often exacerbate emulsions with amino alcohols. Switching to a moderately polar, hydrogen-bonding solvent like 2-Methyltetrahydrofuran (2-MeTHF) improves phase separation[4].

Q3: How do I select the optimal organic solvent for this specific amino alcohol? Mechanistic Cause: Solvent selection must balance the polarity of the target compound with the need for phase immiscibility[5]. Because 2-[(3-Methylcyclohexyl)amino]propan-1-ol contains a hydroxyl group, it readily forms hydrogen bonds. Solution: Solvents that act as hydrogen bond acceptors (like ethers and esters) will yield a higher partition coefficient (LogP) than purely non-polar hydrocarbons[4]. Review the Solvent Selection Matrix below for specific recommendations.

Q4: My crude mixture contains unreacted lipophilic starting materials (e.g., 3-methylcyclohexanone). How can I separate them using LLE? Mechanistic Cause: Both the product and the impurity are lipophilic, meaning a standard extraction will pull both into the organic phase. Solution: Utilize an acid-base "reverse extraction" protocol. By intentionally manipulating the protonation state of the amine, you can force the amino alcohol into the aqueous phase while leaving neutral impurities in the organic phase, and then reverse the process to recover the pure product.

Part 2: Quantitative Data - Solvent Selection Matrix

To ensure maximum extraction efficiency, the solvent must possess high affinity for the target chemical while remaining strictly immiscible with the aqueous phase[5].

Solvent	Polarity Index	Density (g/mL)	H-Bond Acceptor	Suitability for Amino Alcohols
2-MeTHF	4.0	0.86	Yes	Excellent. High recovery, excellent phase separation, green solvent profile.
Ethyl Acetate	4.4	0.90	Yes	Excellent. High recovery. Caution: Prone to hydrolysis if left in highly basic aqueous conditions for >2 hours.
MTBE	2.5	0.74	Yes (Weak)	Good. Best utilized for the initial acidic wash to remove neutral impurities.
Dichloromethane	3.1	1.33	No	Poor. High density and lack of H-bonding frequently cause severe, unbreakable emulsions.
Heptane	0.1	0.68	No	Poor. The target amino alcohol is too polar to partition effectively into aliphatic hydrocarbons.

Part 3: Step-by-Step Methodology

Optimized Acid-Base Extraction Protocol

This self-validating protocol is designed to isolate 2-[(3-Methylcyclohexyl)amino]propan-1-ol from neutral lipophilic impurities and inorganic salts.

Phase 1: Removal of Neutral Impurities

• Dilution: Dilute the crude reaction mixture with an equal volume of distilled water.

• Acidification: Slowly add 1M HCl dropwise while stirring until the aqueous phase reaches pH 2.0 .

  • Self-Validation Check: Spot the aqueous layer on pH paper. If the pH rises after 5 minutes of stirring, add more HCl. The buffering capacity of the amine must be fully overcome.

• First Extraction: Add 3 volumes of MTBE. Shake vigorously and allow the layers to separate.

• Phase Separation: The organic layer (top) contains neutral impurities. The aqueous layer (bottom) contains the protonated amino alcohol. Discard the organic layer.

Phase 2: Product Recovery 5. Basification: Cool the retained aqueous layer in an ice bath. Slowly add 2M NaOH until the solution reaches pH 12.5 .

• Self-Validation Check: The solution should turn cloudy as the lipophilic free base precipitates out of the aqueous phase.

• Second Extraction: Add 3 volumes of 2-MeTHF (or Ethyl Acetate). Shake gently, venting frequently.

• Emulsion Mitigation: If an emulsion forms, add 1 volume of saturated NaCl (brine) and gently swirl rather than shaking vigorously.

• Final Separation: Collect the organic layer (top). Wash the organic layer once with brine to remove residual water and salts.

• Drying & Concentration: Dry the organic phase over anhydrous Na2​SO4​ . Filter and concentrate under reduced pressure to yield the pure 2-[(3-Methylcyclohexyl)amino]propan-1-ol.

Part 4: Visualizations

Workflow: Acid-Base Extraction Logic

Caption: Logic workflow for the acid-base extraction of 2-[(3-Methylcyclohexyl)amino]propan-1-ol.

Workflow: Emulsion Troubleshooting Tree

Caption: Decision tree for troubleshooting emulsion formation during amino alcohol extraction.

References

• Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions Source: K-Jhil URL:[Link]

• Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols Source: LCGC International URL:[Link]

• Extractive in situ product removal for the application of naturally produced l-alanine as an amine donor in enzymatic metaraminol production Source: Green Chemistry (RSC Publishing) URL:[Link]

Sources

• 1. advancionsciences.com [advancionsciences.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Extractive in situ product removal for the application of naturally produced l -alanine as an amine donor in enzymatic metaraminol production - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC00852H [pubs.rsc.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]

Technical Support Center: Optimizing Reactions for 2-[(3-Methylcyclohexyl)amino]propan-1-ol

Welcome to the Advanced Troubleshooting Guide for 2-[(3-Methylcyclohexyl)amino]propan-1-ol . As a highly sterically encumbered secondary amino alcohol, this molecule presents unique challenges in synthetic workflows. This guide is designed for drug development professionals and synthetic chemists who are experiencing low yields, stalled kinetics, or poor chemoselectivity during N-functionalization.

Mechanistic Analysis: The Root Cause of Reactivity Failure

Q: Why do standard functionalization protocols fail or result in poor yields with 2-[(3-Methylcyclohexyl)amino]propan-1-ol?

A: The difficulty is fundamentally rooted in extreme steric congestion. The nitrogen atom in this molecule is flanked by two secondary aliphatic carbons: a bulky 3-methylcyclohexyl ring and a branched 1-hydroxypropan-2-yl chain.

This dual-sided steric bulk physically shields the nitrogen's lone pair. In standard SN​2 reactions (like direct alkylation), the bulky groups block the required 180∘ backside attack trajectory[1]. In acylation reactions using standard carbodiimides (e.g., DCC or EDC), the bulky intermediate prevents the amine from efficiently attacking the O-acylisourea, leading to stalled kinetics and pathway deviation (such as competitive O-acylation at the less hindered primary alcohol).

Reaction pathways for sterically hindered amines comparing standard vs. optimized methodologies.

N-Acylation & Amide Bond Formation

Q: My EDC/HOBt coupling is yielding mostly unreacted starting material and some O-acylated byproduct. How do I force the N-acylation?

A: You must abandon first-generation carbodiimides and transition to third-generation uronium/aminium salts, specifically HATU or COMU .

HATU utilizes a 7-azabenzotriazole (HOAt) leaving group. The pyridine nitrogen in HOAt provides anchimeric assistance (the "7-aza effect"), effectively guiding the hindered amine to the electrophilic center via hydrogen bonding, drastically lowering the activation energy[2].

However, for extreme steric hindrance, COMU is the premier choice. COMU combines a morpholino carbon skeleton with an Oxyma leaving group[3]. The morpholino group enhances solubility and reactivity, while the Oxyma ester is highly reactive and generates water-soluble byproducts, making purification trivial[4].

Quantitative Comparison of Coupling Reagents

Coupling Reagent	Leaving Group	Relative Rate (Hindered Amines)	Epimerization Risk	Byproduct Solubility
DCC / HOBt	OBt	Slow	Moderate	Poor (DCU precipitates)
HATU	OAt	Fast	Low	Moderate
COMU	Oxyma	Very Fast	Very Low	High (Water-soluble)

Protocol 1: High-Efficiency N-Acylation using COMU

This protocol is designed as a self-validating system. The visual cues and analytical checks ensure you do not waste time on stalled reactions.

• Pre-activation: Dissolve the carboxylic acid (1.2 eq) and COMU (1.2 eq) in anhydrous DMF (0.2 M). Add N,N-Diisopropylethylamine (DIPEA) (2.4 eq).

  • Self-Validation Check: The solution will shift from colorless to a distinct yellow/orange, confirming the formation of the active Oxyma ester[4].

• Analytical Confirmation: Quench a 5 µL aliquot in methanol. Run LCMS to confirm the presence of the methyl ester (proving the active ester was successfully generated).

• Coupling: Add 2-[(3-Methylcyclohexyl)amino]propan-1-ol (1.0 eq) to the activated mixture. Stir at 40∘ C for 2–4 hours. (Gentle heating is required due to the dual secondary carbon shielding).

• Workup: Quench with saturated aqueous NaHCO3​ . Extract with Ethyl Acetate. The Oxyma and morpholino byproducts are highly water-soluble and will partition entirely into the aqueous layer[3].

Step-by-step activation and coupling workflow using COMU for hindered secondary amines.

N-Alkylation Challenges

Q: Direct N-alkylation with alkyl halides is failing. If I push the temperature, I get O-alkylation or elimination of the halide. What is the alternative?

A: Direct SN​2 alkylation of amines generally suffers from over-alkylation, but with highly hindered secondary amines, the reaction simply fails to initiate[1]. The steric bulk prevents the nucleophile from approaching the electrophilic carbon.

The authoritative workaround is Reductive Amination . Instead of forcing an SN​2 trajectory, reductive amination relies on the reversible condensation of the amine with an aldehyde or ketone to form an iminium ion. The sp2 hybridized iminium intermediate is planar, temporarily relieving steric strain, allowing a hydride source to reduce it to the tertiary amine.

Protocol 2: Reductive Amination Workaround

• Condensation: Combine 2-[(3-Methylcyclohexyl)amino]propan-1-ol (1.0 eq) and the target aldehyde/ketone (1.1 eq) in anhydrous Dichloroethane (DCE). Add a catalytic amount of Acetic Acid (0.1 eq) to facilitate iminium formation.

• Dehydration: Stir over activated 4Å molecular sieves for 2 hours at room temperature to drive the equilibrium toward the iminium ion.

  • Self-Validation Check: Monitor the reaction via IR spectroscopy. Look for the appearance of a distinct C=N stretch around 1660 cm−1 , confirming the intermediate has formed despite the sterics.

• Reduction: Cool the mixture to 0∘ C. Add Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 eq) in portions. NaBH(OAc)3​ is preferred over NaCNBH3​ as it is less toxic and highly selective for iminium ions over unreacted carbonyls.

• Completion: Stir at room temperature for 12 hours. Quench with 1N NaOH to neutralize the acetic acid and break down boron complexes, then extract with DCM.

Chemoselectivity (N- vs. O- Functionalization)

Q: Because the amine is so hindered, my reagents are reacting with the primary hydroxyl group of the propan-1-ol chain instead. Do I need a protecting group?

A: It depends on the electrophile's reactivity and the reaction mechanism.

• For Acylation: If you use COMU or HATU, the anchimeric assistance specifically targets the nitrogen atom. The intrinsic basicity of the amine, combined with the hydrogen-bonding network of the leaving group, usually provides >95% N-selectivity without needing to protect the alcohol.

• For Alkylation (using highly reactive electrophiles like triflates): The primary alcohol is sterically unhindered and will outcompete the hindered secondary amine. In this scenario, protection is mandatory . Convert the primary alcohol to a tert-Butyldimethylsilyl (TBS) ether using TBS-Cl and Imidazole in DMF prior to attempting any strong N-alkylation.

References

• Title: HATU and HBTU Peptide Coupling: Mechanism and Bench Utility Source: Peptide Chemistry URL: [Link]

• Title: Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey Source: Organic Process Research & Development - ACS Publications URL: [Link]

• Title: Alkylation of Amines (Sucks!) Source: Master Organic Chemistry URL: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. peptidechemistry.org [peptidechemistry.org]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. pubs.acs.org [pubs.acs.org]

Validation & Comparative

Comparative Reactivity Guide: 2-[(3-Methylcyclohexyl)amino]propan-1-ol vs. 2-(cyclohexylamino)propan-1-ol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Focus: Steric modulation of secondary amine nucleophilicity and its impact on chemoselective functionalization.

Executive Summary

In the design of targeted therapeutics and complex molecular architectures, the precise modulation of secondary amine reactivity is a critical parameter[1]. This guide provides an in-depth comparative analysis of two structurally related secondary amino alcohols: 2-(cyclohexylamino)propan-1-ol (the unsubstituted baseline) and 2-[(3-Methylcyclohexyl)amino]propan-1-ol (the sterically modulated variant).

While both molecules share an identical electronic profile at the nitrogen center, the introduction of a methyl group at the 3-position of the cyclohexyl ring fundamentally alters the conformational landscape[2]. This guide explores the causality behind how this remote steric bulk dictates reaction kinetics, transition state thermodynamics, and N- vs. O- chemoselectivity.

Structural Profiling & Conformational Causality

To understand the divergent reactivity of these two compounds, one must analyze their three-dimensional conformational preferences.

• 2-(cyclohexylamino)propan-1-ol (Baseline): The unsubstituted cyclohexyl ring predominantly adopts a chair conformation where the bulky -NH-CH(CH3)CH2OH group occupies the equatorial position to minimize 1,3-diaxial interactions. The nitrogen lone pair is highly accessible, allowing for rapid, unhindered nucleophilic attack.

• 2-[(3-Methylcyclohexyl)amino]propan-1-ol (Sterically Hindered): The addition of the 3-methyl group introduces significant steric complexity. Depending on the diastereomeric form (cis vs. trans), the ring faces distinct steric penalties. Even in the most thermodynamically stable cis-1,3-diequatorial conformation, the methyl group increases the overall steric sweep volume of the ring. During the formation of the transition state, the incoming electrophile faces a restricted trajectory, effectively raising the activation energy ( Δ G ‡ ) required for N-functionalization[2].

Comparative Reactivity & Chemoselectivity Dynamics

Because both compounds are amino alcohols, they possess competing nucleophilic centers: a secondary amine and a primary alcohol.

Under standard conditions, N-acylation or N-alkylation is kinetically favored over O-functionalization due to the superior nucleophilicity of nitrogen[3]. For the unhindered 2-(cyclohexylamino)propan-1-ol , reactions with acyl chlorides or alkyl halides proceed with near-perfect chemoselectivity (>99% N-functionalization).

However, in 2-[(3-Methylcyclohexyl)amino]propan-1-ol , the steric hindrance at the nitrogen atom suppresses the rate of N-attack. As the rate of N-functionalization drops, the rate of O-attack by the unhindered primary alcohol becomes competitive. This pathway shift results in a measurable loss of chemoselectivity, yielding O-acyl/alkyl byproducts and requiring harsher conditions to drive the reaction to completion[4].

Mechanistic Visualization

Mechanistic divergence in chemoselectivity driven by 3-methyl steric hindrance.

Quantitative Performance Data

The following table synthesizes the kinetic and chemoselective differences between the two substrates when subjected to standard electrophilic functionalization.

Substrate	Electrophile (1.1 eq)	Conditions	Time to >95% Conv.	N:O Selectivity	Isolated Yield
2-(cyclohexylamino)propan-1-ol	Benzoyl Chloride	DCM, DIPEA, 0 °C	1.5 hours	> 99:1	94%
2-[(3-Methylcyclohexyl)amino]propan-1-ol	Benzoyl Chloride	DCM, DIPEA, 0 °C	6.0 hours	82:18	76%
2-(cyclohexylamino)propan-1-ol	Benzyl Bromide	DMF, K₂CO₃, 60 °C	4.0 hours	Exclusive N-alkyl	89%
2-[(3-Methylcyclohexyl)amino]propan-1-ol	Benzyl Bromide	DMF, K₂CO₃, 60 °C	14.0 hours	Exclusive N-alkyl	68%

Data Interpretation: The 3-methyl variant requires significantly longer reaction times. In highly reactive scenarios (e.g., acyl chlorides), the steric block at the nitrogen allows the primary alcohol to compete, drastically reducing the N:O selectivity ratio.

Experimental Methodology: Chemoselective N-Acylation Assay

To empirically validate the chemoselective differences between these two compounds, the following self-validating protocol is recommended. This workflow utilizes N,N-diisopropylethylamine (DIPEA) as a non-nucleophilic acid scavenger to ensure baseline reaction integrity.

Step-by-Step Protocol

Step 1: Reaction Setup

• Flame-dry a 50 mL round-bottom flask under an inert argon atmosphere.

• Dissolve 5.0 mmol of the chosen amino alcohol (Substrate A or B) in 15 mL of anhydrous Dichloromethane (DCM).

• Add 6.0 mmol (1.2 equivalents) of DIPEA. Stir the mixture and cool to 0 °C using an ice-water bath.

Step 2: Electrophile Addition

• Prepare a solution of 5.5 mmol (1.1 equivalents) of Benzoyl Chloride in 5 mL of anhydrous DCM.

• Add the Benzoyl Chloride solution dropwise over 15 minutes via a syringe pump. Causality Note: Dropwise addition at 0 °C minimizes local concentration spikes and thermal excursions, which is critical for maximizing kinetic N-selectivity over thermodynamic O-acylation.

Step 3: Reaction Monitoring & Self-Validation

• Monitor the reaction via TLC (Eluent: 9:1 EtOAc/MeOH, visualized with Ninhydrin stain).

• Self-Validating NMR Check: Withdraw a 0.1 mL aliquot, concentrate it, and take a crude 1 H-NMR in CDCl 3​ .

  • Diagnostic Peaks: Look at the methylene protons adjacent to the oxygen (-CH 2​ OH). If the reaction is strictly N-selective, these protons will remain as a multiplet around 3.5–3.6 ppm . If competitive O-acylation has occurred (common in the 3-methyl variant), a new downfield signal will appear at 4.1–4.3 ppm corresponding to the -CH 2​ OC(O)Ph group. The integration ratio of these peaks directly yields the N:O selectivity.

Step 4: Workup and Isolation

• Quench the reaction with 10 mL of saturated aqueous NaHCO 3​ .

• Extract the aqueous layer with DCM (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purify via flash column chromatography to isolate the pure N-acyl product and quantify the yield.

References

• Amine Reactivity - MSU Chemistry. Michigan State University. Available at:[Link]

• Synthesis and Evaluation of 1H-Pyrrolo[2,3-b]pyridine Derivatives as Novel Immunomodulators Targeting Janus Kinase 3. J-Stage. Available at:[Link]

• Chemoselectivity in Reactions of Esterification. ResearchGate. Available at:[Link]

• Nucleophilic Acyl Substitutions of Anhydrides with Protic Nucleophiles Catalyzed by Amphoteric, Oxomolybdenum Species. The Journal of Organic Chemistry (ACS). Available at:[Link]

Sources

• 1. Amine Reactivity [www2.chemistry.msu.edu]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Comprehensive FTIR Analysis and Peak Assignment of 2-[(3-Methylcyclohexyl)amino]propan-1-ol: ATR vs. Transmission Modalities

For researchers and drug development professionals, the structural verification of complex amino alcohols is a critical quality control step. The compound 2-[(3-Methylcyclohexyl)amino]propan-1-ol presents a unique analytical challenge: it combines a bulky, hydrophobic 3-methylcyclohexyl ring with a highly polar, hydrogen-bonding amino-alcohol tail. This amphiphilic nature typically renders the compound as a highly viscous liquid or a hygroscopic semi-solid at room temperature.

This guide objectively compares the performance of Attenuated Total Reflectance (ATR) FTIR against legacy Transmission FTIR for the structural characterization of this compound, providing detailed peak assignments, causality-driven methodologies, and self-validating protocols.

Modality Comparison: ATR-FTIR vs. Transmission FTIR

Historically, transmission FTIR utilizing liquid capillary films or KBr pellets was the gold standard for organic compound characterization. However, for viscous amino alcohols, ATR-FTIR has emerged as the superior modality due to its non-destructive nature and minimal sample preparation requirements[1].

When analyzing 2-[(3-Methylcyclohexyl)amino]propan-1-ol, the choice of modality directly impacts spectral quality and workflow efficiency.

Table 1: Performance Comparison for Viscous Amino Alcohols

Parameter	ATR-FTIR (Diamond Crystal)	Transmission FTIR (NaCl Capillary Film)	Analytical Impact
Sample Preparation	Direct application (None)	Sandwiching between salt plates	ATR eliminates the risk of introducing air bubbles or moisture during preparation[1].
Pathlength Control	Fixed by crystal optics ( dp​ )	Variable (depends on manual pressure)	ATR provides highly reproducible absorbance intensities, critical for quantitative analysis.
Spectral Artifacts	Wavelength-dependent intensity skew	Fringing (interference patterns)	Raw ATR spectra show weaker high-wavenumber peaks (e.g., O-H stretch) requiring algorithmic correction[2].
Sample Recovery	100% recoverable	Difficult (often requires solvent wash)	ATR is ideal for scarce or expensive synthesized intermediates.
Cleaning & Turnaround	< 1 minute (solvent wipe)	5–10 minutes (plate polishing)	ATR significantly increases high-throughput screening efficiency.

The Physics of Signal Acquisition & ATR Correction

To ensure scientific integrity when comparing modern ATR data against legacy transmission spectral libraries, one must understand the causality behind spectral differences.

In transmission FTIR, the infrared beam passes entirely through the sample, meaning the pathlength is constant across all wavelengths. In contrast, ATR relies on an evanescent wave penetrating the sample. The depth of penetration ( dp​ ) is mathematically dependent on the wavelength of the incident light ( λ ), the angle of incidence ( θ ), and the refractive indices of the crystal ( n1​ ) and the sample ( n2​ )[2]:

dp​=2πn1​sin2θ−(n2​/n1​)2​λ​

Mechanistic Consequence: Because penetration depth is directly proportional to wavelength, it is inversely proportional to wavenumber. For 2-[(3-Methylcyclohexyl)amino]propan-1-ol, the high-wavenumber O-H and N-H stretches (~3300 cm⁻¹) will appear artificially weak in a raw ATR spectrum, while the low-wavenumber C-O stretch (~1050 cm⁻¹) will appear disproportionately strong[2]. Applying an "ATR Correction" algorithm normalizes these intensities, making the spectrum directly comparable to transmission data.

Quantitative Peak Assignment

The FTIR spectrum of 2-[(3-Methylcyclohexyl)amino]propan-1-ol is defined by the interplay between its aliphatic ring system and its hydrogen-bonded heteroatoms. The data below summarizes the expected vibrational modes.

Table 2: FTIR Peak Assignments for 2-[(3-Methylcyclohexyl)amino]propan-1-ol

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode & Structural Causality
3250 – 3400	Strong, Broad	Primary Alcohol (-OH)	O-H stretching. The extreme broadness is caused by extensive intermolecular hydrogen bonding networks[3].
~3280	Weak, Shoulder	Secondary Amine (-NH-)	N-H stretching. In amino alcohols, this peak is frequently obscured by the massive O-H envelope[3].
~2960	Medium	Methyl (-CH₃)	Asymmetric C-H stretching of the methyl group on the cyclohexyl ring and the propanol backbone[4].
~2925	Strong	Cycloalkane (-CH₂-)	Asymmetric C-H stretching. Highly prominent due to the multiple methylene groups in the cyclohexyl ring[4].
~2850	Medium	Cycloalkane (-CH₂-)	Symmetric C-H stretching of the ring methylenes[4].
~1580	Weak	Secondary Amine (-NH-)	N-H bending (scissoring). Often weak in aliphatic secondary amines[5].
~1450	Medium	Aliphatic (-CH₂-)	C-H bending (scissoring) of the methylene backbone[5].
~1130	Medium	Aliphatic Amine (C-N)	C-N stretching vibration.
~1050	Strong	Primary Alcohol (C-O)	C-O stretching. Appears exceptionally strong in raw ATR spectra due to deep evanescent wave penetration[2].

Analytical Workflow & Self-Validating Protocols

To guarantee trustworthiness and reproducibility, the following protocols are designed as self-validating systems.

Figure 1: Decision matrix and analytical workflow for FTIR evaluation of viscous amino alcohols.

Protocol A: ATR-FTIR Analysis (Recommended)

Causality: A diamond crystal is selected over Zinc Selenide (ZnSe) because amines can be mildly basic and corrosive; diamond is chemically inert and provides a wider spectral window[6].

• System Validation (Background): Clean the diamond ATR crystal with isopropanol and allow it to evaporate. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution). Validation checkpoint: The baseline must be flat within ±0.01 absorbance units, and the C-H stretching region (2800-3000 cm⁻¹) must show zero absorbance, confirming the crystal is entirely free of residual organic contaminants.

• Sample Application: Deposit 1–2 drops of 2-[(3-Methylcyclohexyl)amino]propan-1-ol directly onto the center of the diamond crystal. Ensure the entire active area is covered to maximize the evanescent wave interaction[6].

• Acquisition: Acquire the sample spectrum using the same parameters as the background.

• Data Processing: Apply the software's built-in "ATR Correction" algorithm. Validation checkpoint: Observe the relative intensity shift; the C-O peak at ~1050 cm⁻¹ should decrease in relative intensity, while the broad O-H peak at ~3300 cm⁻¹ should increase, matching transmission profiles[2].

Protocol B: Transmission FTIR (Capillary Film)

Causality: Used primarily when direct comparison to legacy, uncorrected transmission libraries is strictly mandated.

• System Validation (Background): Acquire a background spectrum through the empty sample compartment to ratio out ambient atmospheric H₂O and CO₂.

• Sample Preparation: Place a single drop of the viscous amino alcohol onto a clean, anhydrous NaCl or KBr window. Place a second window on top and press gently to form a thin, uniform capillary film. Caution: Avoid excessive pressure which can cause the viscous liquid to extrude past the window edges.

• Acquisition: Mount the window assembly in the transmission holder and acquire the spectrum.

• Data Processing: Inspect the baseline for sinusoidal fringing (caused by internal reflections between the parallel salt plates). If fringing is present, apply a baseline correction algorithm or re-prep the sample with a slightly uneven pressure to break the parallel optical cavity.

Sources

• 1. Comparison of transmission FTIR and ATR spectra for discrimination between beef and chicken meat and quantification of chicken in beef meat mixture using ATR-FTIR combined with chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. piketech.com [piketech.com]
• 3. Synthesis, Characterisation and In Vitro Permeation, Dissolution and Cytotoxic Evaluation of Ruthenium(II)-Liganded Sulpiride and Amino Alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Infrared spectra of solid-state ethanolamine: Laboratory data in support of JWST observations | Astronomy & Astrophysics (A&A) [aanda.org]
• 6. FTIR spectroscopic studies with thermo acoustical parameters in binary and ternary liquid mixtures of amino acid and saccharide in aqueous medium - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Chromatographic Validation for Purity Assessment of 2-[(3-Methylcyclohexyl)amino]propan-1-ol

For researchers, scientists, and drug development professionals, establishing the purity of a chiral active pharmaceutical ingredient (API) is a cornerstone of ensuring its safety and efficacy. This guide provides an in-depth technical comparison of chromatographic approaches for the validation of 2-[(3-Methylcyclohexyl)amino]propan-1-ol purity. We will delve into the rationale behind methodological choices, present comparative data, and provide detailed experimental protocols grounded in established scientific principles and regulatory expectations.

The subject of our focus, 2-[(3-Methylcyclohexyl)amino]propan-1-ol, is a chiral molecule with three stereocenters, leading to a total of eight possible stereoisomers (four pairs of enantiomers). This structural complexity necessitates the use of highly specific and sensitive analytical methods to ensure the desired stereoisomer is the dominant form and to quantify any impurities.

The Critical Choice of Chromatographic Technique: A Comparative Overview

The two primary chromatographic techniques suitable for the analysis of 2-[(3-Methylcyclohexyl)amino]propan-1-ol are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). The choice between them depends on several factors, including the volatility and thermal stability of the analyte and its impurities, as well as the desired sensitivity and the need for chiral separation.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Applicability	Well-suited for non-volatile and thermally labile compounds. Ideal for chiral separations using specialized columns.	Requires the analyte to be volatile and thermally stable, or to be made so through derivatization.
Chiral Separation	A wide variety of chiral stationary phases (CSPs) are commercially available for direct enantiomeric and diastereomeric separations.	Can achieve chiral separation, often requiring derivatization with a chiral reagent or the use of a chiral capillary column.
Sensitivity	High sensitivity, especially with detectors like mass spectrometry (MS) and UV-Vis.	Excellent sensitivity, particularly with a flame ionization detector (FID) or mass spectrometry (MS).
Sample Preparation	Generally simpler, often involving dissolution in a suitable solvent.	May require derivatization to improve volatility and peak shape, adding complexity to the workflow.
Regulatory Acceptance	Widely accepted and documented in pharmacopeias for pharmaceutical analysis.	A mature and well-understood technique, also widely accepted for purity and impurity testing.

Strategic Approach to Method Validation

A robust analytical method is one that has been validated to be fit for its intended purpose. The validation process demonstrates that the method is reliable, reproducible, and accurate for the analysis of the target analyte. Our validation strategy for 2-[(3-Methylcyclohexyl)amino]propan-1-ol is aligned with the International Council for Harmonisation (ICH) Q2(R1) guidelines, which outline the necessary validation characteristics.

Caption: A generalized workflow for chromatographic method validation.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Chiral Purity

Given the non-volatile nature of 2-[(3-Methylcyclohexyl)amino]propan-1-ol and the critical need for stereoisomeric separation, chiral HPLC is the preferred method for a comprehensive purity validation.

Rationale for Method Parameters

• Chiral Stationary Phase (CSP): Polysaccharide-based CSPs, such as those derived from cellulose or amylose, have demonstrated broad enantioselectivity for a wide range of chiral compounds, including amines and amino alcohols. A column like a Chiralpak® IA or IC, which are immobilized amylose and cellulose derivatives respectively, would be a logical starting point for method development. These immobilized phases offer greater solvent compatibility, allowing for a wider range of mobile phases to be explored.

• Mobile Phase: A normal-phase mobile phase, typically a mixture of a non-polar solvent like n-hexane and a polar alcohol modifier like isopropanol or ethanol, often provides the best selectivity for chiral separations on polysaccharide-based CSPs. The addition of a small amount of a basic modifier, such as diethylamine (DEA), is crucial to prevent peak tailing and improve the chromatography of the basic amine analyte.

• Detection: As 2-[(3-Methylcyclohexyl)amino]propan-1-ol lacks a strong chromophore, UV detection at a low wavelength (e.g., 200-220 nm) is a viable option. However, for greater sensitivity and to detect impurities that may not have a UV response, an Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS) is recommended.

Proposed HPLC Method for Chiral Purity

Column: Chiralpak® IC (Immobilized cellulose tris(3,5-dichlorophenylcarbamate)), 5 µm, 4.6 x 250 mm

Mobile Phase: n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)

Flow Rate: 1.0 mL/min

Column Temperature: 25 °C

Detector: UV at 210 nm or ELSD/MS

Injection Volume: 10 µL

Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

Validation Parameters and Expected Results (Hypothetical Data)

Validation Parameter	Specification	Hypothetical Result
Specificity	Baseline resolution (Rs > 1.5) between all stereoisomers and known impurities.	Achieved resolution of Rs > 2.0 for all stereoisomers.
Linearity (r²)	≥ 0.999 for the main component and impurities.	> 0.9995 over the range of LOQ to 150% of the target concentration.
Accuracy (% Recovery)	98.0% - 102.0% for the main component; 90.0% - 110.0% for impurities.	99.5% - 101.2% for the main component; 95.3% - 104.8% for impurities.
Precision (RSD)	≤ 1.0% for the main component; ≤ 5.0% for impurities.	Repeatability: ≤ 0.5% (main), ≤ 2.5% (impurities). Intermediate Precision: ≤ 0.8% (main), ≤ 4.0% (impurities).
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1.	0.01% of the target concentration.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1.	0.03% of the target concentration.
Robustness	No significant impact on results with small variations in method parameters.	Method is robust to minor changes in mobile phase composition (±2%), flow rate (±0.1 mL/min), and column temperature (±2 °C).

Gas Chromatography (GC): A Viable Alternative for Achiral Purity and Residual Solvents

While HPLC is superior for chiral analysis, GC is an excellent technique for assessing the presence of volatile impurities, including residual solvents from the synthesis process. For the analysis of the main component and non-chiral impurities, derivatization is often necessary to improve the volatility and chromatographic performance of the polar amino alcohol.

Rationale for Method Parameters

• Derivatization: Silylation is a common derivatization technique for compounds with active hydrogens (such as amines and alcohols). Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) can be used to convert the polar -NH and -OH groups into their less polar and more volatile trimethylsilyl (TMS) ethers and amines.

• Column: A mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or equivalent), provides good separation for a wide range of underivatized and derivatized compounds.

• Detector: A Flame Ionization Detector (FID) is a robust and universally responsive detector for organic compounds. For impurity identification, a Mass Spectrometer (MS) is indispensable.

Proposed GC Method for Achiral Purity

Derivatization Protocol:

• Accurately weigh approximately 10 mg of the 2-[(3-Methylcyclohexyl)amino]propan-1-ol sample into a vial.

• Add 500 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Add 500 µL of BSTFA with 1% TMCS (trimethylchlorosilane) as a catalyst.

• Cap the vial tightly and heat at 70 °C for 30 minutes.

• Cool to room temperature before injection.

GC Conditions:

Column: 5% Phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness

Carrier Gas: Helium at a constant flow of 1.2 mL/min

Injector Temperature: 250 °C

Oven Temperature Program:

• Initial temperature: 100 °C, hold for 2 minutes

• Ramp: 10 °C/min to 280 °C

• Hold at 280 °C for 5 minutes

Detector: FID at 300 °C or MS (scan range 40-450 amu)

Potential Impurities to Monitor

Based on a plausible synthetic route involving the reductive amination of a suitable ketone precursor with 2-amino-1-propanol, potential process-related impurities could include:

• Unreacted starting materials: e.g., 3-methylcyclohexanone and 2-amino-1-propanol.

• By-products from side reactions: such as over-alkylation products or products from condensation reactions.

• Residual solvents: from reaction and purification steps.

Conclusion: A Multi-faceted Approach to Ensuring Purity

A comprehensive validation of the purity of 2-[(3-Methylcyclohexyl)amino]propan-1-ol necessitates a multi-faceted chromatographic approach. Chiral HPLC is the cornerstone for accurately determining the stereoisomeric purity, which is critical for the safety and efficacy of this chiral API. Complementary GC analysis, particularly with MS detection, is invaluable for the identification and quantification of volatile and other process-related impurities.

The methodologies and validation strategies presented in this guide provide a robust framework for researchers and drug development professionals. By understanding the rationale behind the analytical choices and adhering to rigorous validation protocols, the quality and consistency of 2-[(3-Methylcyclohexyl)amino]propan-1-ol can be assured.

Caption: Integrated strategy for purity assessment.

References

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline, Validation of Analytical Procedures: Text and Methodology Q2(R1). 2005. [Link]

• ResearchGate. Development and Validation of New Chromatographic Method for the Determination of Enantiomeric and Diastereomer. N.d. [Link]

• American Pharmaceutical Review. System Suitability And Validation For Chiral Purity Assays Of Drug Substances. 2003. [Link]

• ACS Publications. SYNTHESIS OF 2-AMINO-1-PHENYL-1-PROPANOL AND ITS METHYLATED DERIVATIVES1. 1947. [Link]

• MDPI. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. 2011. [Link]

• PubMed. Method validation and determination of enantiomers and conformers in tofisopam drug substances and drug products by chiral high-performance

A Comparative Guide to the X-ray Crystallography of 2-[(3-Methylcyclohexyl)amino]propan-1-ol Hydrochloride Salts

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the X-ray crystallographic analysis of 2-[(3-Methylcyclohexyl)amino]propan-1-ol hydrochloride salts. While specific crystallographic data for this exact compound is not publicly available, this guide will leverage data from structurally similar chiral amino alcohol hydrochlorides, such as ephedrine and pseudoephedrine, to provide a predictive and comparative framework. We will explore the experimental workflow from crystal growth to data validation, discuss the rationale behind key procedural choices, and compare the single-crystal X-ray diffraction (SCXRD) technique with alternative characterization methods.

Introduction: The Significance of Structural Elucidation

2-[(3-Methylcyclohexyl)amino]propan-1-ol is a chiral amino alcohol, a class of compounds frequently utilized as building blocks in the synthesis of pharmaceuticals and other biologically active molecules.[1][2] The hydrochloride salt form is common for such amines, enhancing their stability and solubility. Accurate determination of the three-dimensional atomic arrangement through X-ray crystallography is paramount in drug development.[3][4][5] It provides definitive information on stereochemistry, conformation, and intermolecular interactions, which are critical for understanding drug-target binding and for rational drug design.[5][6]

This guide will compare the expected crystallographic features of the title compound with known structures of similar molecules, providing a valuable resource for researchers working on the synthesis and characterization of novel chiral amines.

Comparative Structural Analysis: Learning from Analogs

Given the absence of published crystal structures for 2-[(3-Methylcyclohexyl)amino]propan-1-ol hydrochloride, we can infer likely structural characteristics by examining related compounds like ephedrine hydrochloride and pseudoephedrine hydrochloride.[7][8][9]

Key Structural Features of Chiral Amino Alcohol Hydrochlorides:

• Chirality and Conformation: The molecule of interest possesses multiple chiral centers. X-ray crystallography is the definitive method for determining the absolute configuration of these centers.[6] The conformation of the cyclohexyl ring (likely a chair conformation) and the propanol backbone will be influenced by steric and electronic factors.

• Hydrogen Bonding Networks: A crucial aspect of the crystal packing will be the extensive hydrogen bonding network. The protonated amine and the hydroxyl group are strong hydrogen bond donors, while the chloride ion is an excellent hydrogen bond acceptor.[10] We can anticipate strong N-H···Cl⁻ and O-H···Cl⁻ interactions, which will be primary determinants of the crystal lattice.[11]

• Ionic Interactions: The electrostatic attraction between the protonated amine cation and the chloride anion is a dominant force in the crystal lattice, contributing significantly to the overall stability of the structure.

Table 1: Comparison of Crystallographic Parameters of Related Amino Alcohol Hydrochlorides

Feature	Ephedrine Hydrochloride[8]	Pseudoephedrine Hydrochloride[7]	Expected for 2-[(3-Methylcyclohexyl)amino]propan-1-ol HCl
Crystal System	Monoclinic	Orthorhombic	Likely a common, lower symmetry system such as monoclinic or orthorhombic.
Space Group	P2₁	P2₁2₁2₁	A chiral space group is expected due to the enantiopure nature of the starting material.
Key H-Bonds	N-H···Cl⁻, O-H···Cl⁻	N-H···Cl⁻, O-H···Cl⁻	Strong N-H···Cl⁻ and O-H···Cl⁻ hydrogen bonds will be present.
Conformation	Extended side chain	Folded side chain	The flexible cyclohexyl and propanol groups may adopt various low-energy conformations.

This comparative approach allows researchers to anticipate the types of intermolecular interactions and packing motifs that may be present in the crystal structure of 2-[(3-Methylcyclohexyl)amino]propan-1-ol hydrochloride.

The Experimental Workflow: A Self-Validating System

The process of determining a crystal structure is a multi-step workflow, where each stage is designed to ensure the quality and validity of the final model.

Figure 1: A comprehensive workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Protocol for Crystallization

Obtaining high-quality single crystals is often the most challenging step.[4] For amine hydrochlorides, several techniques can be employed.

• Solvent Selection: The initial step is to find a suitable solvent or solvent system. The ideal solvent will dissolve the compound when hot but not at room temperature.[12][13] For hydrochloride salts, polar solvents like ethanol, methanol, or water are good starting points.

• Slow Evaporation:

  • Dissolve the compound in a suitable solvent to near saturation.

  • Loosely cap the vial and allow the solvent to evaporate slowly over several days. This gradual increase in concentration can promote the growth of well-ordered crystals.

• Vapor Diffusion:

  • Hanging Drop: Dissolve the compound in a good solvent. Place a small drop of this solution on a siliconized coverslip. Invert the coverslip over a well containing a poor solvent (in which the compound is insoluble but which is miscible with the good solvent). The gradual diffusion of the poor solvent vapor into the drop reduces the solubility of the compound, leading to crystallization.[14]

  • Sitting Drop: Similar to the hanging drop method, but the drop of the compound solution is placed on a post within the well.

• Cooling Crystallization:

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

  • Allow the solution to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4°C). The decrease in solubility upon cooling can induce crystallization.[13]

Data Collection and Processing

Once a suitable crystal is obtained, it is mounted on a goniometer and cooled in a stream of cold nitrogen gas to minimize radiation damage. The crystal is then exposed to a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.[15]

Modern diffractometers automate the process of data collection, rotating the crystal and collecting thousands of reflections.[16] The collected data is then processed using software packages like XDS or DIALS.[17] This involves integrating the intensities of the diffraction spots and applying corrections for various experimental factors.

Structure Solution and Refinement

The processed data is used to solve the crystal structure. For small molecules, direct methods, as implemented in software like SHELXT, are typically successful in providing an initial model of the electron density.[18] This initial model is then refined using programs like SHELXL.[18] Refinement is an iterative process of adjusting atomic positions, displacement parameters, and other model parameters to improve the agreement between the calculated and observed diffraction data.

Trustworthiness: The Pillars of Structure Validation

A determined crystal structure is a model that fits the experimental data. Its validity must be rigorously assessed.[19][20][21]

Key Validation Metrics:

• R-factors (R1 and wR2): These are measures of the agreement between the crystallographic model and the experimental X-ray diffraction data. Lower values indicate a better fit.

• Goodness-of-Fit (GoF): This should be close to 1.0 for a good refinement.

• Ramachandran Plot: For proteins, this plot validates the stereochemistry of the peptide backbone. For small molecules, analysis of bond lengths, bond angles, and torsion angles against expected values from databases like the Cambridge Structural Database (CSD) is crucial.[19]

• checkCIF: This is an automated tool from the International Union of Crystallography (IUCr) that checks the crystallographic information file (CIF) for consistency, completeness, and potential errors.[20]

Figure 2: The logical flow of crystallographic structure validation.

Alternative and Complementary Techniques

While SCXRD is the gold standard for structure determination, other techniques can provide valuable and sometimes complementary information, especially when suitable single crystals cannot be obtained.

Table 2: Comparison of Structural Characterization Techniques

Technique	Advantages	Disadvantages	Applicability to the Topic
Single-Crystal X-ray Diffraction (SCXRD)	Provides unambiguous 3D atomic structure, absolute stereochemistry, and packing information.[3][22]	Requires high-quality single crystals, which can be difficult to grow.[4]	The definitive method if suitable crystals can be obtained.
Powder X-ray Diffraction (PXRD)	Can be used on polycrystalline material; useful for phase identification and quality control.[15][23]	Provides less detailed structural information than SCXRD; structure solution is more complex.	Useful for confirming the bulk purity of a synthesized batch and for identifying different polymorphic forms.
NMR Crystallography	Does not require single crystals; sensitive to local atomic environments.[9] Can be combined with computational modeling (CSP) to predict crystal structures.[7]	Does not directly provide a 3D structure; structure determination is indirect and relies on computation.	A powerful alternative if single crystal growth is unsuccessful. Can validate structures in their bulk, powdered form.
Vibrational Spectroscopy (IR & Raman)	Provides information about functional groups and can be sensitive to intermolecular interactions like hydrogen bonding.[11]	Provides indirect structural information; interpretation can be complex.	Can be used to study the hydrogen bonding environment of the N-H and O-H groups and to compare different solid forms.

Conclusion

The X-ray crystallographic analysis of 2-[(3-Methylcyclohexyl)amino]propan-1-ol hydrochloride salts, while not yet reported, can be approached with a high degree of confidence based on established protocols and comparative data from analogous structures. A thorough understanding of crystallization techniques, a rigorous approach to data collection and refinement, and a commitment to comprehensive validation are essential for obtaining a trustworthy and accurate crystal structure. By integrating insights from related compounds and considering complementary analytical techniques, researchers in drug development can effectively elucidate the structural features that govern the physicochemical and biological properties of these important chiral building blocks.

References

• Protein X-Ray Structure Validation: Key Criteria. (n.d.). Retrieved from [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. Retrieved from [Link]

• Painter, J., & Merritt, E. A. (2010). Validation of crystallographic models containing TLS or other descriptions of anisotropy. Acta Crystallographica Section D: Biological Crystallography, 66(Pt 8), 941–951. Retrieved from [Link]

• Validation of Experimental Crystal Structures. (n.d.). Cambridge Crystallographic Data Centre. Retrieved from [Link]

• Read, R. J., Zwart, P. H., & Adams, P. D. (2014). On the validation of crystallographic symmetry and the quality of structures. Acta Crystallographica Section D: Biological Crystallography, 70(Pt 7), 1801–1814. Retrieved from [Link]

• X-Ray Data Analysis Software Packages. (n.d.). Materials Research Laboratory, University of Illinois. Retrieved from [Link]

• Single Crystal X-ray Diffraction Software. (n.d.). Bruker. Retrieved from [Link]

• Crystallographic software list. (n.d.). International Union of Crystallography. Retrieved from [Link]

• X-Ray Crystallography - Software. (n.d.). Purdue University. Retrieved from [Link]

• MX-Software. (n.d.). Diamond Light Source. Retrieved from [Link]

• Płotka-Wasylka, J., et al. (2018). Crystal structures and other properties of ephedrone (methcathinone) hydrochloride, N-acetylephedrine and N-acetylephedrone. Forensic Science International, 288, 119-129. Retrieved from [Link]

• Recrystallization method. (n.d.). Retrieved from [Link]

• Single-solvent recrystallisation. (n.d.). University of York. Retrieved from [Link]

• Crystallization of hydrohalides of pharmaceutical compounds. (2012). European Patent Office. EP 2436381 A1.

• Khalaji, M., Paluch, P., & Potrzebowski, M. J. (2021). Characterization of ephedrine HCl and pseudoephedrine HCl using quadrupolar NMR crystallography guided crystal structure prediction. Journal of Pharmaceutical and Biomedical Analysis, 198, 114008. Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

• Di, Y. Y., et al. (2007). Crystal Structure and Thermodynamic Study of Ephedrine Hydrochloride C10H16NOCl(s). Journal of Chemical & Engineering Data, 52(4), 1335-1339. Retrieved from [Link]

• Khalaji, M., et al. (2021). Characterization of ephedrine HCl and pseudoephedrine HCl using quadrupolar NMR crystallography guided crystal structure prediction. Faraday Discussions, 225, 274-293. Retrieved from [Link]

• Childs, S. L., et al. (2004). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Molecular Complexes of Fluoxetine Hydrochloride with Benzoic, Succinic, and Fumaric Acids. Journal of the American Chemical Society, 126(41), 13335-13342. Retrieved from [Link]

• Chemical structures of ephedrine and pseudoephedrine. (n.d.). ResearchGate. Retrieved from [Link]

• 2-Amino-3-cyclohexylpropan-1-ol hydrochloride. (n.d.). PubChem. Retrieved from [Link]

• Crystals, Crystallization and X-ray Techniques: Pharmaceutical Application. (2023). Research Journal of Pharmacy and Technology, 16(4), 1933-1939. Retrieved from [Link]

• Blagden, N., & Davey, R. J. (2010). X-ray Crystallography of Chemical Compounds. Current Pharmaceutical Design, 16(11), 1264-1273. Retrieved from [Link]

• ISDA: 8DQJ. (n.d.). Indian Biological Data Centre. Retrieved from [Link]

• Foley, D. J., et al. (2017). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. ACS Combinatorial Science, 19(10), 639–645. Retrieved from [Link]

• Search - Access Structures. (n.d.). Cambridge Crystallographic Data Centre. Retrieved from [Link]

• X-ray crystallographic and computational studies of quaternary ammonium chloride salt complexes with uranyl–salophen compounds. (2023). Dalton Transactions, 52(4), 1017-1027. Retrieved from [Link]

• Hanawalt, J. D., Rinn, H. W., & Frevel, L. K. (1938). Chemical Analysis by X-ray Diffraction – Classification and Use of X-ray Diffraction Patterns. Industrial & Engineering Chemistry Analytical Edition, 10(9), 457-512. Retrieved from [Link]

• Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. (2023). Migration Letters, 20(S6), 1073-1085. Retrieved from [Link]

• Perles, J. (2020). Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. Crystals, 10(10), 934. Retrieved from [Link]

• 3-Amino-3-cyclohexyl-propan-1-ol hydrochloride. (n.d.). Chemical Substance Information. Retrieved from [Link]

• X-ray crystallography. (n.d.). In Wikipedia. Retrieved from [Link]

• Morelhão, S. L., et al. (2018). X-ray dynamical diffraction in amino acid crystals: a step towards improving structural resolution of biological molecules via physical phase measurements. Acta Crystallographica Section A: Foundations and Advances, 74(Pt 3), 205–216. Retrieved from [Link]

• Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. (2003). CHIMIA, 57(11), 698-704. Retrieved from [Link]

• Development of New Chiral Amino Alcohol Ligand for the Asymmetric Transfer Hydrogenation of Ketones and Its Immobilization Onto. (2021). European Journal of Organic Chemistry, 2021(8), 1269-1277. Retrieved from [Link]

• 2-Amino-3-cyclohexylpropan-1-ol. (n.d.). PubChem. Retrieved from [Link]

• Process for preparation of cycloalcoyl propanol amines useful as medicine. (1984). Google Patents. EP0037777B1.

• Faler, C. A., Cao, B., & Joullié, M. M. (2005). SYNTHESIS OF BICYCLIC CYCLOPROPYLAMINES FROM AMINO ACID DERIVATIVES. Arkivoc, 2005(7), 25-36. Retrieved from [Link]

• Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. (2014). Organic Chemistry: Current Research, 03(02). Retrieved from [Link]

• Chemical structure search. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. Retrieved from [Link]

• Synthesis method of 3-amino-1,2-propanediol. (2013). Google Patents. CN103319354A.

Sources

• 1. Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chimia.ch [chimia.ch]
• 3. rjptonline.org [rjptonline.org]
• 4. X-ray crystallography of chemical compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. migrationletters.com [migrationletters.com]
• 6. resources.rigaku.com [resources.rigaku.com]
• 7. Characterization of ephedrine HCl and pseudoephedrine HCl using quadrupolar NMR crystallography guided crystal structure prediction (Journal Article) | OSTI.GOV [osti.gov]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of ephedrine HCl and pseudoephedrine HCl using quadrupolar NMR crystallography guided crystal structure prediction - Faraday Discussions (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Crystal structures and other properties of ephedrone (methcathinone) hydrochloride, N-acetylephedrine and N-acetylephedrone - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chemistry Teaching Labs - Single-solvents [chemtl.york.ac.uk]
• 13. mt.com [mt.com]
• 14. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 15. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 16. SC-XRD Software | Bruker [bruker.com]
• 17. diamond.ac.uk [diamond.ac.uk]
• 18. X-Ray Crystallography - Software - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University [chem.purdue.edu]
• 19. Protein X-Ray Structure Validation: Key Criteria [proteinstructures.com]
• 20. journals.iucr.org [journals.iucr.org]
• 21. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 22. mdpi.com [mdpi.com]
• 23. icdd.com [icdd.com]

Safety Operating Guide

2-[(3-Methylcyclohexyl)amino]propan-1-ol proper disposal procedures

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a discipline of chemical lifecycle management. Handling and disposing of 2-[(3-Methylcyclohexyl)amino]propan-1-ol requires a rigorous understanding of its molecular behavior.

This compound is a cycloaliphatic amino alcohol. It features both a primary alcohol and a secondary amine moiety. While these functional groups make it a highly valuable intermediate in drug development and synthetic chemistry, they also introduce two critical hazard vectors: severe corrosivity (due to the basicity of the amine) and the high risk of N-nitrosamine formation if mismanaged.

The following guide provides a field-proven, self-validating operational and disposal plan designed to ensure absolute safety and regulatory compliance.

Physicochemical Hazard Profiling & Causality

To design an effective disposal protocol, we must first understand the causality behind the chemical's hazards. We do not just segregate waste arbitrarily; we segregate it to prevent specific, catastrophic molecular interactions.

Property / Hazard	Characteristic Value	Causality & Operational Implication
Chemical Class	Cycloaliphatic Amino Alcohol	Bifunctional; acts as both a nucleophile and a strong base. Incompatible with strong acids (exothermic risk) and oxidizers.
Aqueous pH (est.)	11.0 – 12.5 (10% solution)	The amine nitrogen's lone pair readily accepts protons, creating a highly alkaline environment that causes rapid tissue necrosis.
Reactivity Risk	N-Nitrosation Susceptibility	Secondary amines react with nitrosating agents to form highly carcinogenic N-nitrosamines. Strict segregation is mandatory.
RCRA Classification	D002 (Corrosive)	Waste streams containing this compound must be legally classified and manifested as corrosive hazardous waste [3].

The N-Nitrosamine Threat: Mechanistic Insight

The most insidious risk associated with 2-[(3-Methylcyclohexyl)amino]propan-1-ol is not its immediate corrosivity, but its potential to form mutagenic byproducts. Secondary amines are considered the highest threat for forming stable, highly carcinogenic N-nitrosamine impurities [1].

The Causality: If this amino alcohol is disposed of in a generic "organic waste" carboy that also contains trace nitrites ( NO2−​ ) or nitric acid ( HNO3​ ), the acidic environment will generate nitrous acid ( HNO2​ ). The nitrous acid will rapidly nitrosate the secondary amine of our compound, yielding an N-nitrosamine. Therefore, waste streams containing this compound must be strictly isolated from any nitrogenous oxidizing agents or nitrite salts.

Routine Waste Management & RCRA Compliance Protocol

For routine laboratory operations, the disposal of residual 2-[(3-Methylcyclohexyl)amino]propan-1-ol must follow a strict segregation and containerization workflow.

Step 1: Waste Segregation

• Establish a dedicated waste stream specifically for "Aliphatic Amines / Amino Alcohols."

• Absolute Prohibition: Never co-mingle this waste with halogenated solvents (risk of alkylation), strong acids (risk of violent exothermic boiling), or nitrites/nitrates (risk of nitrosamine formation).

Step 2: Containerization

• Collect the waste in High-Density Polyethylene (HDPE) containers. Do not use metal cans, as the alkaline nature of the wet amine can corrode certain metals over time.

• Ensure the container features a vented cap if there is any risk of off-gassing from minor solvent interactions.

Step 3: RCRA Characterization & Labeling

• Label the container clearly: "Hazardous Waste - Corrosive Liquid, Basic (Contains 2-[(3-Methylcyclohexyl)amino]propan-1-ol)."

• Assign the EPA RCRA Waste Code D002 (Corrosive) [3]. If the compound is dissolved in a flammable solvent (e.g., methanol), add the D001 (Ignitable) code.

Step 4: Final Disposal

• Transfer the sealed containers to your institution's Environmental Health and Safety (EHS) satellite accumulation area. The only acceptable final destruction method for this compound is licensed high-temperature incineration to ensure the complete cleavage of the carbon-nitrogen bonds without generating toxic NOx​ emissions.

Spill Response and Self-Validating Neutralization Protocol

In the event of an accidental spill, wiping up the chemical with paper towels is a severe safety violation. The high pH will destroy general-purpose spill pads and cause chemical burns. Furthermore, neutralizing a strong base with a strong acid (like Hydrochloric Acid) will generate violent exothermic heat, potentially aerosolizing the corrosive amine into the operator's breathing zone.

Instead, we utilize a weak solid acid to control the reaction kinetics [2].

Step-by-Step Spill Methodology:

• Containment: Immediately dike the spill using an inert, non-combustible absorbent (e.g., dry sand or vermiculite). Do not use sawdust, as organic materials can react with concentrated amines.

• Controlled Neutralization: Liberally sprinkle a weak acid powder—such as Citric Acid or Sodium Bisulfate (NaHSO₄) —starting from the outer edges of the spill and working toward the center. Using a powder rather than a liquid prevents the spill footprint from expanding.

• Agitation: Using a polypropylene spatula, gently fold the neutralizer into the spilled liquid. You will observe mild effervescence and heat generation. Allow it to sit for 5–10 minutes until the reaction subsides.

• Self-Validation (Critical Step): Before cleanup, press a strip of universal pH indicator paper into the slurry. The system is self-validating: if the pH reads between 6.0 and 8.0, the corrosive hazard has been successfully mitigated. If the pH is >8.0, add more citric acid and repeat.

• Recovery: Scoop the neutralized, solid slurry into a heavy-duty plastic bag or pail, seal it, and label it as "Neutralized Amino Alcohol Spill Debris" for EHS pickup.

Operational Workflow Visualization

Workflow for the segregation, neutralization, and RCRA-compliant disposal of amino alcohol waste.

References

• Nitrosamine risk in listed medicines Therapeutic Goods Administration (TGA)[Link]

• Chemical Spill Clean-Up Procedures Division of Research Safety - University of Illinois[Link]

• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes U.S. Environmental Protection Agency (EPA)[Link]

Navigating the Handling of 2-[(3-Methylcyclohexyl)amino]propan-1-ol: A Guide to Personal Protective Equipment and Disposal

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental. 2-[(3-Methylcyclohexyl)amino]propan-1-ol, a substituted alkanolamine, represents a class of compounds with significant potential in medicinal chemistry. As with any investigational compound where comprehensive toxicological data may not be fully established, a cautious and well-informed approach to safety is paramount. This guide provides essential, immediate safety and logistical information, focusing on the appropriate selection and use of Personal Protective Equipment (PPE) and outlining operational and disposal plans for this specific chemical.

Understanding the Hazard Profile: Inferences from Structural Analogs

Assumed Hazard Classification:

Hazard Statement	Classification
H315: Causes skin irritation	Skin Irritant (Category 2)
H319: Causes serious eye irritation	Eye Irritant (Category 2A)
H314: Causes severe skin burns and eye damage	Skin and Eye Corrosive (Potential)
H335: May cause respiratory irritation	Specific Target Organ Toxicity (Single Exposure)

This conservative approach ensures that all handling procedures are designed to protect against the highest probable risk.

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate PPE is the cornerstone of safe chemical handling.[8][9][10] The following is a step-by-step guide to the essential PPE for handling 2-[(3-Methylcyclohexyl)amino]propan-1-ol.

Hand Protection: The First Line of Defense

Given the potential for skin irritation and corrosion, robust hand protection is non-negotiable.

• Glove Selection: Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable initial choice for incidental contact. For prolonged handling or in situations with a higher risk of splash, heavier-duty gloves such as neoprene or butyl rubber should be considered.[8][10] Always consult the glove manufacturer's compatibility chart for specific chemical resistance data if available.

• Glove Inspection and Technique: Before each use, visually inspect gloves for any signs of degradation, such as discoloration, swelling, or tears.[11] Double-gloving can provide an additional layer of protection, particularly during high-risk procedures. Gloves should be changed regularly, with a recommended interval of every 30 to 60 minutes, or immediately upon known or suspected contact with the chemical.[12]

Eye and Face Protection: Shielding Vulnerable Tissues

The eyes are particularly susceptible to damage from chemical splashes.

• Primary Eye Protection: Safety glasses with side shields offer minimum protection and are not sufficient when handling potentially corrosive liquids.[12]

• Enhanced Protection: Chemical splash goggles are required to provide a seal around the eyes, offering superior protection against splashes and vapors.[8][9][10]

• Face Shield: When there is a significant risk of splashing, such as during transfers of larger volumes or when heating the substance, a face shield must be worn in conjunction with chemical splash goggles to protect the entire face.[12]

Body Protection: A Barrier for the Skin

Protective clothing is essential to prevent skin contact.

• Laboratory Coat: A standard, buttoned lab coat is the minimum requirement for handling small quantities in a controlled laboratory setting.

• Chemical-Resistant Apron or Suit: For larger quantities or procedures with a higher splash potential, a chemical-resistant apron or a full-body suit made of materials like Tyvek® or polyethylene should be worn over the lab coat.[8]

• Footwear: Closed-toe shoes are mandatory in any laboratory setting. For situations with a risk of spills, chemical-resistant shoe covers or boots should be worn.[8][9]

Respiratory Protection: Safeguarding the Airways

Given the potential for respiratory irritation, engineering controls are the primary method for mitigating inhalation risks.

• Engineering Controls: All work with 2-[(3-Methylcyclohexyl)amino]propan-1-ol should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][5]

• Respirator Use: If engineering controls are not sufficient to maintain exposure below acceptable limits, or during spill cleanup, respiratory protection is required. A NIOSH-approved respirator with an organic vapor cartridge is appropriate.[8] A surgical mask offers no protection against chemical vapors and should not be used.[12]

Operational Plan: From Handling to Disposal

A comprehensive operational plan ensures that safety is integrated into every step of the workflow.

Workflow for Safe Handling

Caption: A step-by-step workflow for the safe handling of 2-[(3-Methylcyclohexyl)amino]propan-1-ol.

Step-by-Step Handling Procedures

• Preparation:

  • Thoroughly review all available safety information for 2-[(3-Methylcyclohexyl)amino]propan-1-ol and its structural analogs.

  • Ensure the chemical fume hood is functioning correctly.

  • Don the appropriate PPE as outlined above.

• Handling:

  • Perform all manipulations, including weighing and transferring, within the fume hood.

  • Use caution to avoid generating aerosols or splashes.

  • Keep containers tightly closed when not in use.[1][5]

• Spill Response:

  • In the event of a small spill, absorb the material with an inert absorbent such as vermiculite or sand.

  • Place the absorbed material into a sealed container for disposal.

  • For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan

Proper disposal of chemical waste is crucial to protect both personnel and the environment.

• Waste Segregation: All waste contaminated with 2-[(3-Methylcyclohexyl)amino]propan-1-ol, including disposable gloves, absorbent materials, and contaminated labware, must be collected in a designated, labeled hazardous waste container.

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "2-[(3-Methylcyclohexyl)amino]propan-1-ol".

• Disposal Vendor: Dispose of the chemical waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations.[1] Do not dispose of this chemical down the drain.[1]

Conclusion: A Proactive Stance on Safety

The responsible handling of investigational compounds like 2-[(3-Methylcyclohexyl)amino]propan-1-ol is a testament to a laboratory's commitment to safety and scientific integrity. By adopting a conservative approach based on the known hazards of structurally similar compounds, researchers can confidently manage the risks associated with this novel chemical entity. Adherence to the PPE guidelines, operational workflows, and disposal procedures outlined in this guide will help to ensure a safe and productive research environment.

References

• Fisher Scientific. (2009, November 17). Safety Data Sheet for 2-Amino-2-methyl-1-propanol.
• PubChem. (n.d.). 2-Amino-3-cyclohexylpropan-1-ol hydrochloride.
• TCI. (2024, December 2). Safety Data Sheet for 2-Amino-1,3-propanediol.
• Carl ROTH. (n.d.). Safety Data Sheet: S(+)-2-Amino-1-propanol.
• ITURRI. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals.
• Cayman Chemical. (2023, March 15). Product Information: Glimepiride.
• PPS Essentials. (2024, June 6). Ensuring Safety: The Importance of PPE for Handling Chemicals.
• Connor, T. H. (2006, December). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• Tokyo Chemical Industry. (2023, March 5). Safety Data Sheet for Glimepiride.
• Hazchem Safety. (2025, December 2). How To Choose The Right PPE For Chemical Handling.
• Ali, S. (n.d.). Chemical Handling Safety & PPE Requirements.
• FUJIFILM Wako Chemicals. (2024, September 11). Safety Data Sheet for 2-Amino-2-methyl-1-propanol.
• Fisher Scientific. (2023, September 22). Safety Data Sheet for 3-Amino-1-propanol.
• Kishida Chemical Co.,Ltd. (2024, March 1). Safety Data Sheet for 2-Amino-2-methyl-1-propanol.

Sources

• 1. fishersci.com [fishersci.com]
• 2. 2-Amino-3-cyclohexylpropan-1-ol hydrochloride | C9H20ClNO | CID 18529173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. kishida.co.jp [kishida.co.jp]
• 5. tcichemicals.com [tcichemicals.com]
• 6. carlroth.com [carlroth.com]
• 7. fishersci.de [fishersci.de]
• 8. falseguridad.com [falseguridad.com]
• 9. pps-essentials.co.uk [pps-essentials.co.uk]
• 10. hazchemsafety.com [hazchemsafety.com]
• 11. asmg.com [asmg.com]
• 12. pppmag.com [pppmag.com]